Oxyacetamide hydrochloride

• CAS: 62808-40-6

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties and Stability of Acetamide Derivatives

An Important Note on Nomenclature: The term "Oxyacetamide hydrochloride" is not a standard chemical identifier and does not correspond to a unique, recognized compound in major chemical databases. This guide addresses the two most plausible interpretations of this term: Oxetacaine Hydrochloride , a complex local anesthetic containing acetamide functional groups, and Acetamide Hydrochloride , the simple salt of acetamide. Given the depth of stability data available, Oxetacaine Hydrochloride is treated as the primary subject, with a foundational overview provided for the simpler Acetamide Hydrochloride.

This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the chemical properties, stability profiles, and analytical methodologies pertinent to these compounds.

Part 1: Oxetacaine Hydrochloride

Oxetacaine (also known as Oxethazaine) is a potent topical and local anesthetic.[1] Its hydrochloride salt is formulated, often in combination with antacids, for oral administration to relieve pain associated with conditions like gastritis and esophagitis.[1][2] A key feature of Oxetacaine is its efficacy in highly acidic environments, such as the stomach, where many other local anesthetics would be ionized and rendered ineffective.[3][4] This property is attributed to its chemical structure as a weak base, which remains relatively non-ionized at low pH.[3]

Physicochemical Properties of Oxetacaine

The fundamental properties of Oxetacaine and its hydrochloride salt are crucial for understanding its behavior in formulation and analytical contexts. Key data are summarized below.

Property	Value	Source(s)
IUPAC Name	2-[2-hydroxyethyl-[2-[methyl-(2-methyl-1-phenylpropan-2-yl)amino]-2-oxoethyl]amino]-N-methyl-N-(2-methyl-1-phenylpropan-2-yl)acetamide;hydrochloride	[5]
Molecular Formula	C₂₈H₄₂ClN₃O₃	[5]
Molecular Weight	504.1 g/mol	[5]
Parent Base Formula	C₂₈H₄₁N₃O₃	[3]
Parent Base M.W.	467.6 g/mol	[3]
Solubility	The hydrochloride salt is soluble in organic solvents.	[3][4]

Stability Profile and Forced Degradation

Understanding the stability of an active pharmaceutical ingredient (API) is mandated by regulatory bodies like the ICH to ensure safety and efficacy throughout its shelf life.[6][7] Forced degradation (or stress testing) is the cornerstone of this process, where the drug is exposed to conditions more severe than those anticipated during storage to identify potential degradation products and establish degradation pathways.[7][8]

Studies on Oxetacaine hydrochloride reveal its susceptibility to degradation under hydrolytic (acidic and basic) and oxidative conditions.[2][9]

• Acid and Base Hydrolysis: Oxetacaine degrades when exposed to both acidic and basic conditions. One study noted that refluxing in 1 N methanolic HCl (for 10 hours) or 1 N methanolic NaOH (for 6 hours) resulted in degradation.[9] Interestingly, the same degradation products were identified under both acidic and basic stress, though the degradation proceeded faster under basic conditions.[9] This suggests a common hydrolytic cleavage of the amide bonds within the molecule.

• Oxidative Degradation: The molecule is also susceptible to oxidation. Significant degradation has been induced by refluxing a solution of Oxetacaine with 30% hydrogen peroxide for 9 hours.[2][9]

• Thermal and Photolytic Stability: While detailed public studies are limited, initial stress tests suggest Oxetacaine is relatively stable under thermal and photolytic conditions compared to hydrolytic and oxidative stress.[9][10]

The following diagram illustrates a generalized degradation pathway for Oxetacaine under hydrolytic stress, leading to the cleavage of its amide linkages.

Caption: Generalized degradation of Oxetacaine under hydrolytic stress.

Stability-Indicating Analytical Methodologies

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and selectively quantify the intact drug in the presence of its degradation products, impurities, and excipients.[6][8] High-Performance Liquid Chromatography (HPLC) is the predominant technique for developing such methods.[11]

The following protocol is a composite based on published methods for analyzing Oxetacaine and its degradation products.[9] Its purpose is to separate the intact API from impurities generated during forced degradation studies.

1. Causality and Objective: The primary goal is to achieve baseline separation between the Oxetacaine peak and all degradation product peaks. This is essential to prove the method's specificity and to accurately quantify any decrease in the parent drug concentration over time. A reversed-phase (RP-HPLC) method is chosen due to the organic-soluble nature of Oxetacaine hydrochloride.

2. Instrumentation and Materials:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Analytical balance, pH meter, volumetric glassware.

• Oxetacaine Hydrochloride reference standard.

• Reagents: Acetonitrile (HPLC grade), Sodium Dihydrogen Phosphate, Orthophosphoric Acid, Methanol (HPLC grade), Water (HPLC grade).

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	The C18 stationary phase provides excellent retention for the non-polar regions of the Oxetacaine molecule.
Mobile Phase	Acetonitrile : Phosphate Buffer (pH 2.4) (50:50 v/v)	The buffer at low pH ensures the analyte is in a consistent, protonated state, leading to sharp, symmetrical peaks. Acetonitrile provides the necessary elution strength. The 50:50 ratio is a starting point and must be optimized to achieve separation.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and column efficiency.
Detection	UV at 210 nm	This wavelength provides good sensitivity for Oxetacaine and its potential degradation products, which contain chromophores absorbing in the low UV range.[9]
Injection Volume	20 µL	A typical volume for standard HPLC analysis.
Column Temp.	Ambient	Provides adequate and reproducible results without the need for heating or cooling.

4. Step-by-Step Procedure:

• Buffer Preparation: Prepare a phosphate buffer (e.g., from 0.78 g of sodium dihydrogen phosphate per liter of water) and adjust the pH to 2.4 using orthophosphoric acid.[9]

• Mobile Phase Preparation: Mix the prepared buffer and acetonitrile in a 50:50 volume ratio. Filter through a 0.45 µm membrane filter and degas using sonication.

• Standard Solution Preparation: Accurately weigh and dissolve the Oxetacaine Hydrochloride reference standard in methanol and then dilute with the mobile phase to a final concentration of approximately 100 µg/mL.[9]

• Forced Degradation Sample Preparation:

  • Acid: Dissolve the sample in 1 N methanolic HCl and reflux for 10 hours. Cool, neutralize with NaOH, and dilute with the mobile phase.[9]

  • Base: Dissolve the sample in 1 N methanolic NaOH and reflux for 6 hours. Cool, neutralize with HCl, and dilute with the mobile phase.[9]

  • Oxidation: Dissolve the sample in methanol, add 30% H₂O₂, and reflux for 9 hours. Cool and dilute with the mobile phase.[9]

• System Suitability Test: Before sample analysis, inject the standard solution five times. The system is deemed ready if parameters like peak area %RSD (<2%), theoretical plates, and tailing factor meet predefined criteria. This is a self-validating step to ensure the system is performing correctly.

• Analysis: Inject the standard, blank, and degraded sample solutions into the chromatograph.

• Data Evaluation: Compare the chromatograms. The method is considered stability-indicating if the degradation product peaks are well-resolved from the intact Oxetacaine peak.

The following diagram outlines the logical workflow for developing and applying a stability-indicating method.

Caption: Workflow for a forced degradation study and SIM development.

Part 2: Acetamide Hydrochloride

Acetamide hydrochloride is the simple hydrochloride salt of acetamide. It serves as a reagent in organic synthesis and as a pharmaceutical intermediate.[12] Its chemical properties and stability are fundamentally different from the more complex Oxetacaine molecule.

Physicochemical Properties of Acetamide Hydrochloride

Property	Value	Source(s)
IUPAC Name	acetylazanium chloride	[13]
Molecular Formula	C₂H₆ClNO	[13]
Molecular Weight	95.53 g/mol	[13][14]
Appearance	White crystalline solid	[12]
Melting Point	165-170 °C	[15]
Solubility	Soluble in water and ethanol	[12][16]

Stability and Handling

The stability of Acetamide Hydrochloride is primarily influenced by its reactivity with water and other reagents.

• Hydrolytic Stability: In aqueous solutions, Acetamide Hydrochloride is susceptible to hydrolysis, breaking down into acetic acid and ammonia.[16]

• Thermal Stability: When heated in a dry state, the compound can decompose to release acetonitrile and ammonium chloride.[16]

• Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the air.[17] This reinforces its incompatibility with water and necessitates careful handling and storage.

• Incompatibilities: It is reactive and incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[18][19]

• Storage Recommendations: To maintain its integrity, Acetamide Hydrochloride should be stored in tightly sealed containers in a cool, dry, and well-ventilated area, protected from moisture.[17][18]

Due to the lack of detailed public-domain forced degradation studies for Acetamide Hydrochloride, a specific stability-indicating analytical protocol is not provided. However, a standard RP-HPLC method would likely require a polar column (e.g., C18 with an aqueous mobile phase) and low UV detection, given the molecule's lack of a strong chromophore.

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• Gaikwad, M. S., et al. (2025). Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review.
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• Kendre, K., Veer, V., & Pinjari, P. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research.
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• PharmaCompass. (n.d.). Oxethazaine | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• Elzanfaly, E. S., et al. (2016). Stability Indicating Spectrophotometric Methods for the Determination of Oxetacaine in the Presence of Its Hydrolytic and Oxidative. Der Pharma Chemica, 8(19), 350-357.

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved from [Link]

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• ResearchGate. (2025). (PDF) Stability Indicating Spectrophotometric Methods for the Determination of Oxetacaine in the Presence of Its Hydrolytic and Oxidative Degradation Products. Retrieved from [Link]

• Fisher Scientific. (2025). 2-Amino-N-(2,2,2-trifluoroethyl)
• Ahmed, S., et al. (2015). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF SUCRALFATE AND OXETACAINE IN BULK AND MARKETED FORMULATION BY RP-HPLC. International Journal of Pharmaceutical Sciences and Research, 6(5), 2133-2139.
• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).

• ResearchGate. (2026). Stability indicating chromatographic method development and validation for acotiamide HCl trihydrate with comprehensive forced degradation studies and LCMS/MS characterization of related substances. Retrieved from [Link]

• Elzanfaly, E. S., et al. (2018). Stability indicating methods for selective determination of Oxetacaine in the presence of its degradation products. Bulletin of Faculty of Pharmacy, Cairo University, 56(2), 199-205.

• New Jersey Department of Health. (n.d.). Acetamide - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Apollo Scientific. (n.d.). N-(3-AMINOPROPYL)

• OUCI. (n.d.). Analytical Methods of Estimation of Oxetacaine and its quality determinations in different Pharmaceutical Formulations…. Retrieved from [Link]

• Ahmed, S., et al. (2015). IJPSR, 6(5), 2133-2139.
• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• ResearchGate. (2025). Analytical Methods of Estimation of Oxetacaine and its quality determinations in different Pharmaceutical Formulations by Reverse Phase High Performance Liquid Chromatography (RP-HPLC) | Request PDF. Retrieved from [Link]

• Sterling Pharma Solutions. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

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An In-depth Technical Guide to Elucidating the Cellular Mechanism of Action of Novel Acetamide-Based Cholinesterase Inhibitors

A Note on the Topic: Initial searches for "Oxyacetamide hydrochloride" did not yield a specific, well-characterized molecule with an established mechanism of action. The term most closely relates to complex chemical linkers used in Proteolysis Targeting Chimeras (PROTACs), such as Thalidomide 4'-oxyacetamide-alkyl-C2-amine hydrochloride, which function by recruiting E3 ubiquitin ligases.[1][2][3][4][5]

To fulfill the spirit of the request for a rigorous, in-depth guide on cellular mechanism of action, this document will focus on a well-established class of compounds that frequently feature the acetamide moiety: Acetylcholinesterase (AChE) inhibitors .[6][7] We will proceed with a hypothetical candidate, "Acetamidium Chloride," to illustrate the comprehensive scientific process of identifying and validating a cellular mechanism of action for a novel acetamide-based compound.

Executive Summary

The acetamide functional group is a cornerstone in medicinal chemistry, present in a wide array of bioactive compounds.[6] This guide provides a detailed framework for elucidating the cellular mechanism of action of novel acetamide derivatives, using the inhibition of acetylcholinesterase (AChE) as a primary example. As a Senior Application Scientist, this document is structured to provide not just protocols, but the strategic rationale behind them. We will navigate the logical progression from initial target identification and enzymatic characterization to the downstream cellular consequences in relevant neuronal models. The methodologies described herein are designed as self-validating systems, incorporating essential controls to ensure data integrity and reproducibility.

Introduction: The Acetamide Scaffold and Cholinergic Modulation

The cholinergic system, primarily mediated by the neurotransmitter acetylcholine (ACh), is critical for a vast range of physiological processes, including memory, cognition, and neuromuscular control. Acetylcholinesterase (AChE) is the key enzyme responsible for terminating cholinergic signaling by rapidly hydrolyzing ACh.[8] Inhibition of AChE leads to an accumulation of ACh in the synaptic cleft, thereby enhancing cholinergic neurotransmission. This mechanism is the therapeutic basis for drugs used in the treatment of Alzheimer's disease, myasthenia gravis, and glaucoma.[8]

Given that various acetamide derivatives have been explored as potential cholinesterase inhibitors[7], our hypothetical molecule, "Acetamidium Chloride," serves as an ideal candidate to explore the rigorous workflow required to confirm this mechanism of action.

Primary Target Identification and Kinetic Characterization

The foundational step is to confirm direct interaction with the putative target, AChE, and to characterize the nature of this interaction.

Expertise & Rationale: Why Start with Enzyme Kinetics?

Before investing in complex and costly cell-based assays, it is imperative to confirm that the compound directly engages its intended molecular target. Enzyme kinetics provides a rapid, quantitative, and cost-effective method to determine not only if the compound inhibits the enzyme, but how. This initial step prevents misinterpretation of downstream cellular effects that might arise from off-target activities.

Experimental Protocol: AChE Inhibition Assay (Ellman's Method)

This method provides a colorimetric readout of AChE activity.

Principle: AChE hydrolyzes acetylthiocholine (ATChI) to thiocholine and acetate. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitrobenzoate-5-mercaptothiocholine and 5-thio-2-nitrobenzoic acid (TNB), a yellow-colored anion measured at 412 nm.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM sodium phosphate buffer (pH 8.0).

  • Prepare stock solutions of human recombinant AChE (0.1 U/mL in buffer with 0.1% BSA).

  • Prepare a 10 mM stock solution of "Acetamidium Chloride" in DMSO. Perform serial dilutions to obtain a range of concentrations (e.g., 1 nM to 100 µM).

  • Prepare a 10 mM DTNB stock solution in buffer.

  • Prepare a 10 mM ATChI stock solution in buffer.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 140 µL of phosphate buffer.

    • 20 µL of DTNB solution.

    • 10 µL of "Acetamidium Chloride" dilution (or DMSO for control).

    • 10 µL of AChE solution.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of ATChI solution to each well.

  • Immediately begin kinetic reading of absorbance at 412 nm every 30 seconds for 10 minutes using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • Plot the percentage of AChE inhibition versus the log concentration of "Acetamidium Chloride" and fit the data to a dose-response curve to determine the IC₅₀ value.

Trustworthiness: Lineweaver-Burk Plot for Mechanism Determination

To ensure the validity of the inhibition mechanism, a Lineweaver-Burk plot is essential. This analysis differentiates between competitive, non-competitive, and uncompetitive inhibition, providing deeper mechanistic insight.

Protocol:

• Perform the AChE assay as described above.

• Use a fixed concentration of "Acetamidium Chloride" (e.g., near its IC₅₀).

• Vary the concentration of the substrate, ATChI (e.g., 0.1 mM to 5 mM).

• Plot 1/V (the inverse of the reaction rate) against 1/[S] (the inverse of the substrate concentration).

• The pattern of the lines (intersecting on the y-axis for competitive, intersecting on the x-axis for non-competitive) reveals the inhibition type.

Data Presentation: Summary of Kinetic Parameters

Parameter	Value	Description
IC₅₀	75 nM	Concentration for 50% inhibition of AChE activity.
Inhibition Type	Competitive	Inhibitor binds to the active site, competing with the substrate.
Kᵢ (Inhibitor Constant)	35 nM	A measure of the inhibitor's binding affinity.

Cellular Target Engagement and Downstream Effects

Demonstrating enzymatic inhibition in a test tube is the first step. The next critical phase is to validate that the compound engages its target in a cellular context and produces the expected physiological outcome. For this, we use a relevant cellular model, such as SH-SY5Y human neuroblastoma cells, which endogenously express cholinergic components.

Experimental Workflow: From Target Engagement to Cellular Outcome

The following workflow establishes a clear causal link between the compound's action and the cellular response.

Workflow of Cellular AChE Inhibition.

Protocol: Live-Cell Intracellular Calcium Imaging

Rationale: Many muscarinic acetylcholine receptors (e.g., M1, M3) are Gq-coupled. Their activation by accumulated ACh leads to the release of calcium (Ca²⁺) from intracellular stores, a robust and measurable downstream event.

Step-by-Step Methodology:

• Cell Preparation:

  • Plate SH-SY5Y cells on 96-well black, clear-bottom plates and grow to 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in Hanks' Balanced Salt Solution (HBSS).

  • Remove cell culture media, wash with HBSS, and add the Fluo-4 AM loading buffer to the cells.

  • Incubate for 45 minutes at 37°C.

• Compound Treatment:

  • Wash the cells twice with HBSS to remove excess dye.

  • Add HBSS containing "Acetamidium Chloride" at various concentrations. Incubate for 20 minutes. Include a positive control (e.g., Donepezil) and a vehicle control (DMSO).

• Signal Stimulation & Measurement:

  • Use a fluorescence plate reader equipped with an automated injection system (e.g., FLIPR).

  • Measure baseline fluorescence for 30 seconds.

  • Inject a sub-maximal concentration of a cholinergic agonist (e.g., carbachol) to stimulate the system. The presence of the AChE inhibitor should potentiate this signal.

  • Measure the fluorescence intensity (proportional to intracellular Ca²⁺) for 3-5 minutes.

• Data Analysis:

  • Calculate the peak fluorescence response over baseline for each well.

  • Plot the response against the log concentration of "Acetamidium Chloride" to generate a dose-response curve and determine the EC₅₀ (the concentration for 50% of the maximal potentiation effect).

Data Presentation: Cellular Potency

Parameter	Value	Description
EC₅₀	150 nM	Concentration for 50% maximal potentiation of carbachol-induced calcium flux.

Expert Insight: The cellular EC₅₀ (150 nM) is slightly higher than the enzymatic IC₅₀ (75 nM). This is expected and provides a self-validating data point. Factors such as cell membrane permeability, compound stability in media, and the presence of endogenous substrate can account for this shift. A discrepancy of several orders of magnitude, however, would warrant an investigation into off-target effects.

Conclusion and Future Directions

This guide outlines the foundational workflow to establish the mechanism of action for a novel acetamide-based AChE inhibitor, "Acetamidium Chloride." Through a combination of biochemical enzyme kinetics and cell-based functional assays, we have demonstrated a clear, logical, and scientifically rigorous path to:

• Confirm direct enzymatic inhibition.

• Characterize the mode of inhibition (competitive).

• Validate target engagement within a relevant cellular model.

• Quantify the downstream physiological consequence (potentiation of calcium signaling).

Future work would involve selectivity profiling against butyrylcholinesterase (BChE), assessing off-target effects through broad receptor screening panels, and ultimately progressing to more complex models such as primary neuronal cultures or in vivo microdialysis to confirm effects on acetylcholine levels in the brain.

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• Smajlagić, A., et al. (2022). Synthesis and Characterization of Fe(III)–Ion with N-(4-Hydroxyphenyl) Acetamide. International Journal of Engineering and Information Systems. [Link]

• Acetamide Derivatives of N-Methyl-4Hydroxyaniliniumsulfate: Design, Synthesis, Spectral Characterization. YouTube. [Link]

• N-(4-Hydroxyphenyl)acetamide against diiodine towards polyiodide dianion. Royal Society of Chemistry. [Link]

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Oxyacetamide Hydrochloride: The Critical Linker Interface for Cereblon-Recruiting PROTACs

This guide serves as a technical whitepaper on the application of Oxyacetamide Hydrochloride motifs as critical linker interfaces in the development of Cereblon (CRBN)-recruiting PROTACs.

Executive Summary

In the structural optimization of Proteolysis Targeting Chimeras (PROTACs), the "Oxyacetamide" motif refers to the specific ether-amide linkage (

) used to connect the 4-position of phthalimide-based E3 ligands (e.g., Thalidomide, Lenalidomide) to a linker chain.

Often supplied as Oxyacetamide Hydrochloride salts (e.g., Thalidomide-O-amido-alkyl-NH₂·HCl), these fragments represent a "privileged structure" in targeted protein degradation (TPD). They solve a fundamental challenge: functionalizing the E3 ligand without disrupting the critical glutarimide-Cereblon interaction, while simultaneously improving the physicochemical properties (solubility, stability) of the final chimera.

This guide details the mechanistic rationale, synthetic application, and validation protocols for utilizing Oxyacetamide Hydrochloride fragments in high-fidelity PROTAC development.

Mechanistic & Structural Rationale

The "Exit Vector" Problem

The efficacy of a PROTAC depends heavily on the formation of a stable Ternary Complex (Target-PROTAC-E3). For Cereblon (CRBN) ligands, the glutarimide ring is the essential pharmacophore that buries itself within the tri-tryptophan pocket of CRBN.

• The Challenge: Direct attachment of linkers to the glutarimide ring abolishes binding.

• The Solution: The C4-position of the phthalimide ring faces the solvent-exposed region, providing an ideal "exit vector" for linker attachment.

• The Oxyacetamide Advantage:

  • Electronic: The electron-donating alkoxy group (

    ) at C4 mimics the electronic properties of 4-hydroxythalidomide metabolites but is capped to prevent metabolic instability.

  • Conformational: The methylene spacer (

    ) and the amide bond ( ) introduce a defined geometry that directs the linker away from the protein surface, minimizing steric clashes with CRBN.

Physicochemical Properties

The oxyacetamide moiety contributes to "Drug-Likeness" (Lipinski’s Rule of 5 compliance) better than simple alkyl chains:

• Solubility: The ether oxygen and amide nitrogen serve as hydrogen bond acceptors/donors, improving aqueous solubility—a critical failure point for many lipophilic PROTACs.

• Metabolic Stability: Unlike ester linkages, the ether-amide bond is resistant to plasma esterases, ensuring the PROTAC remains intact until it enters the cell.

Structural Visualization (Graphviz)

The following diagram illustrates the ternary complex formation and the specific structural role of the Oxyacetamide bridge.

Caption: Structural logic of the Oxyacetamide bridge connecting the E3 Ligand to the Linker, facilitating Ternary Complex formation.

Experimental Protocols: Synthesis & Conjugation

The "Oxyacetamide Hydrochloride" fragment is typically supplied as a Thalidomide-Linker-Amine salt . The following protocol details the conjugation of this fragment to a carboxylic acid-functionalized Target Ligand.

Materials & Reagents

Component	Specification	Purpose
Fragment	Thalidomide-O-amido-PEG/Alkyl-NH₂·HCl	E3 recruiting module
Target Ligand	Ligand-COOH	Warhead for POI
Coupling Agent	HATU or PyBOP	Carboxyl activation
Base	DIPEA (N,N-Diisopropylethylamine)	Neutralize HCl salt
Solvent	DMF (Anhydrous)	Reaction medium

Step-by-Step Conjugation Protocol

Phase 1: Activation

• Dissolve the Target Ligand-COOH (1.0 eq) in anhydrous DMF (concentration ~0.1 M).

• Add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir at Room Temperature (RT) for 15 minutes to generate the active ester. Note: The solution should turn slightly yellow.

Phase 2: Conjugation

• Add the Oxyacetamide Hydrochloride Fragment (1.0 – 1.2 eq) directly to the reaction mixture.

• Critical Step: Add an additional 1.0 eq of DIPEA to neutralize the hydrochloride salt of the fragment. Failure to do this will stall the reaction.

• Monitor the reaction via LC-MS.

  • Timepoint: 1–4 hours at RT.

  • Success Criteria: Disappearance of Ligand-COOH mass; appearance of Product mass [M+H]⁺.

Phase 3: Work-up & Purification

• Dilute the reaction mixture with EtOAc and wash with 5% LiCl (aq) x3 (to remove DMF), followed by Brine.

• Dry over Na₂SO₄, filter, and concentrate.

• Purification: Reverse-phase Preparative HPLC.

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

  • Note: Avoid TFA if the target ligand is acid-sensitive; Formic acid is preferred for PROTACs to prevent degradation of the glutarimide ring.

Synthetic Workflow Diagram

Caption: Synthetic workflow for coupling Oxyacetamide Hydrochloride fragments to target ligands.

Validation & Quality Control

Trustworthiness in PROTAC development requires rigorous QC. The Oxyacetamide motif introduces specific signals in analytical data.

NMR Characterization

• ¹H NMR (DMSO-d₆):

  • Amide NH: Look for a triplet or broad singlet around

    8.0–8.5 ppm (the amide of the oxyacetamide).

  • O-CH₂: A distinct singlet or singlet-like peak around

    4.6–4.8 ppm corresponding to the methylene group between the ether oxygen and the carbonyl.

  • Aromatic Protons: The Thalidomide aromatic protons will shift slightly due to the electron-donating alkoxy substituent.

Stability Assay (Self-Validation)

Before biological testing, validate the stability of the ether-amide bond.

• Incubate PROTAC (10 µM) in Mouse/Human Plasma at 37°C.

• Sample at 0, 1, 4, and 24 hours.

• Analyze via LC-MS.[1]

• Acceptance Criteria: >80% parent compound remaining at 24h. The Oxyacetamide linkage is designed to be stable; rapid degradation suggests instability in the Target Ligand or the Linker (e.g., if an ester was used elsewhere), not the oxyacetamide itself.

References

• Design and Synthesis of Thalidomide-Linker Conjugates. Journal of Medicinal Chemistry. (2018). "Structure-activity relationships of Cereblon ligands."

• Chemical Proteomic Strategy for PROTAC Discovery. ACS Central Science. (2015). "Proteome-Wide Discovery of Degradable Proteins Using Bifunctional Molecules."

• Thalidomide-O-amido-PEG3-C2-NH2 hydrochloride Data Sheet. BOC Sciences. (2024). "Physicochemical properties and IUPAC nomenclature of Oxyacetamide PROTAC fragments."

• PROTAC Linker Design. Nature Reviews Drug Discovery. (2019). "The importance of linker composition in PROTAC efficacy."

Sources

• 1. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Utilizing Thalidomide-Oxyacetamide Linker Modules for Targeted Protein Degradation

This Application Note and Protocol guide details the use of Thalidomide-4'-Oxyacetamide Hydrochloride derivatives (and related Cereblon-targeting building blocks) in the design and evaluation of Proteolysis Targeting Chimeras (PROTACs).

Introduction & Mechanism

Oxyacetamide Hydrochloride in the context of Targeted Protein Degradation (TPD) typically refers to a class of functionalized Cereblon (CRBN) ligands—specifically Thalidomide-4'-oxyacetamide derivatives supplied as hydrochloride salts. These molecules serve as critical "building blocks" for synthesizing PROTACs.

They consist of three functional domains:

• Warhead (E3 Ligand): A Thalidomide or Pomalidomide derivative that binds the CRBN E3 ligase.

• Oxyacetamide Motif: An ether-amide linkage ($ -O-CH_2-CO-NH- $) attached to the phthalimide ring. This motif improves aqueous solubility and alters the vector of the linker compared to direct carbon-linked analogs.

• Linker & Handle: A variable chain (PEG, Alkyl) terminating in a reactive amine ($ -NH_2 \cdot HCl $) ready for conjugation to a target protein ligand.

Why Use Oxyacetamide Linkers?

• Physicochemical Optimization: The oxygen atom reduces lipophilicity (LogP), often improving the solubility of the final PROTAC.

• Vector Geometry: The oxyacetamide group projects the linker from the 4-position of the phthalimide ring, a validated exit vector that minimizes steric clashes within the CRBN binding pocket.

• Synthetic Versatility: Supplied as HCl salts, these amines are stable solids ready for one-step amide coupling to carboxylic acid-containing target ligands.

Chemical Synthesis Protocol: PROTAC Assembly

Objective: Conjugate the Thalidomide-Oxyacetamide-Amine building block to a Target Protein Ligand (with a free carboxylic acid).

Materials

• Reagent A: Target Ligand-COOH (e.g., JQ1-acid for BRD4, or a kinase inhibitor derivative).

• Reagent B: Thalidomide-4'-Oxyacetamide-Linker-

  (e.g., PEG3 or Alkyl chain variants).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine).

• Solvent: Anhydrous DMF or DMSO.

Step-by-Step Procedure

1. Activation of Target Ligand

• Dissolve Reagent A (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

• Add HATU (1.1 equiv) and DIPEA (3.0 equiv).

• Stir at Room Temperature (RT) for 5–10 minutes to form the activated ester.

2. Conjugation

• Add Reagent B (Oxyacetamide-Amine HCl, 1.0–1.1 equiv) directly to the reaction mixture.

• Note: The extra equivalent of DIPEA added in step 1 neutralizes the HCl salt of Reagent B.

• Stir at RT for 2–16 hours. Monitor reaction progress via LC-MS.

  • Success Indicator: Disappearance of the starting amine mass and appearance of the product mass

    .

3. Workup & Purification (CRITICAL)

• Caution: The glutarimide ring of Thalidomide is hydrolytically unstable at high pH (basic conditions). Avoid basic aqueous washes (e.g., NaHCO3) if the contact time is long.

• Preferred Method: Dilute reaction with water/acetonitrile (containing 0.1% Formic Acid) and purify directly via Preparative HPLC (Reverse Phase C18).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

• Lyophilize fractions to obtain the final PROTAC powder.

Visualization: Synthesis Workflow

Figure 1: Convergent synthesis workflow for coupling Oxyacetamide-Thalidomide building blocks to target ligands.

Biological Assay Protocol: Degradation Validation

Objective: Validate the degradation potency (

) and maximum degradation ( ) of the synthesized PROTAC in live cells.

Experimental Design

• Cell Line: Relevant cancer cell line expressing the Target Protein (e.g., MV4-11 for BRD4, HeLa for kinases).

• Readout: Western Blot (Gold Standard) or HiBiT/NanoBRET (High Throughput).

• Controls:

  • Vehicle: DMSO only.

  • Negative Control: Epimer-PROTAC (using Thalidomide enantiomer that does not bind CRBN) or N-methylated Thalidomide analog.

  • Competition: Pre-treatment with excess free Thalidomide (blocks CRBN) or MG132 (blocks Proteasome).

Step-by-Step Protocol (Western Blot)

1. Cell Seeding

• Seed cells in 6-well plates at

  cells/well.

• Incubate overnight at 37°C, 5% CO2.

2. Compound Treatment

• Prepare a 1000x stock of the PROTAC in DMSO.

• Perform a dose-response treatment (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM, 10 µM).

• Time Course: Typically 6–24 hours. (Start with 16h for initial screen).

• Mechanistic Control: For one high-dose well (1 µM), pre-treat with 10 µM Pomalidomide for 1 hour before adding PROTAC. This should rescue the protein levels.

3. Lysis & Collection

• Wash cells with ice-cold PBS.

• Lyse in RIPA buffer + Protease/Phosphatase Inhibitors.

• Centrifuge (14,000 x g, 15 min, 4°C) to clear debris.

4. Immunoblotting

• Normalize protein concentration (BCA Assay).

• Run SDS-PAGE and transfer to nitrocellulose/PVDF.

• Probe with:

  • Primary Antibody against Target Protein .

  • Primary Antibody against Loading Control (GAPDH/Actin/Vinculin).

  • Optional: Antibody against CRBN (to check ligase stability).

5. Data Analysis

• Quantify band intensity using ImageJ or similar software.

• Normalize Target intensity to Loading Control intensity.

• Plot normalized intensity (% of DMSO) vs. Log[Concentration].

• Fit curve (4-parameter logistic) to calculate

  .

Visualization: Mechanism of Action

Figure 2: The Ubiquitin-Proteasome System (UPS) pathway activated by the PROTAC.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Solution
Low Conjugation Yield	Hydrolysis of NHS/Active ester	Use anhydrous solvents (DMF/DMSO). Ensure DIPEA is fresh.
Product Instability	Glutarimide hydrolysis	Avoid pH > 7.5 during workup. Store pure compound at -20°C in solid form.
No Degradation (High )	"Hook Effect" or Poor Permeability	Test lower concentrations (Hook effect occurs at high dose). Optimize linker length (try PEG3 vs Alkyl-C5).
Cytotoxicity	Off-target effects	Run a CellTiter-Glo assay alongside. Degradation should occur below toxic concentrations.
Insoluble Compound	Linker too lipophilic	Switch from Alkyl-Oxyacetamide to PEG-Oxyacetamide variants.

References

• Chamberlain, P. P., et al. (2014). Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for drug-induced teratogenicity. Nature Structural & Molecular Biology, 21, 803–809. Link

• Nabet, B., et al. (2018). The dTAG system for immediate and target-specific protein degradation.[1] Nature Chemical Biology, 14, 431–441.[1] Link

• Tocris Bioscience. (2025). Targeted Protein Degradation Product Guide: Thalidomide 4'-oxyacetamide linkers. Link

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11, 611–617. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]

Flow cytometry analysis of apoptosis induced by oxyacetamide compounds

Application Note: Mechanistic Profiling of Oxyacetamide-Induced Apoptosis via Multiparametric Flow Cytometry

Introduction

Oxyacetamide compounds (including

-chloroacetamides and related acetamide herbicides like alachlor and metolachlor) represent a significant class of electrophilic agents used in agrochemistry and, increasingly, as synthetic scaffolds in medicinal chemistry. While their primary mode of action in plants involves the inhibition of very-long-chain fatty acid (VLCFA) elongases, their toxicity in mammalian cells is frequently driven by their high reactivity toward sulfhydryl (thiol) groups.

The induction of apoptosis by oxyacetamides is distinct from classical chemotherapy. It is characterized by the rapid alkylation of intracellular glutathione (GSH), leading to a collapse of the cellular antioxidant defense system. This triggers a massive accumulation of Reactive Oxygen Species (ROS), subsequent mitochondrial membrane depolarization (

loss), and activation of the intrinsic caspase cascade.

This guide provides a rigorous, multiparametric flow cytometry workflow to validate this specific apoptotic mechanism, moving beyond simple "dead/alive" counting to a mechanistic dissection of the cell death pathway.

Mechanistic Pathway & Experimental Logic

To accurately profile oxyacetamide toxicity, one must assay specific nodes in the signaling cascade. A simple viability stain is insufficient.[1] We must correlate membrane asymmetry (Annexin V) with mitochondrial health (JC-1) and oxidative status.

Figure 1: Oxyacetamide-Induced Apoptotic Cascade

Caption: The cytotoxic mechanism of oxyacetamides involves thiol-mediated oxidative stress triggering the intrinsic mitochondrial pathway.

Experimental Design & Controls

Successful flow cytometry requires rigorous controls. For oxyacetamide studies, the following are mandatory:

Control Type	Description	Purpose
Unstained	Cells with no dyes.	Define autofluorescence and set voltage baselines.
Single Stains	Cells + Dye A or Dye B.	Calculate spectral compensation (e.g., FITC vs. PI overlap).
Negative Control	Vehicle (DMSO) treated.	Establish the "healthy" population baseline.
Positive Control	Staurosporine (1 µM, 4h) or H₂O₂.	Validate the assay works; Staurosporine for apoptosis, H₂O₂ for ROS.
FMO (Fluorescence Minus One)	All dyes except one.	Crucial for gating rare events or dim signals.

Titration Strategy: Oxyacetamides often have a steep dose-response curve.

• Screening: 0.1 µM – 100 µM (Log scale).

• Time-points: 4h (ROS/Mito), 12h (Early Apoptosis), 24h (Late Apoptosis/Necrosis).

Protocol A: Annexin V / Propidium Iodide (The Gold Standard)

Rationale: Phosphatidylserine (PS) is normally confined to the inner leaflet of the plasma membrane.[2] During early apoptosis, scramblase enzymes flip PS to the outer surface. Annexin V binds PS in a Ca²⁺-dependent manner.[3][4][5] Propidium Iodide (PI) enters only cells with ruptured membranes (late apoptosis/necrosis).

Reagents:

• Annexin V-FITC (or APC/PE depending on laser config).

• Propidium Iodide (PI) Staining Solution.[6]

• 1X Annexin Binding Buffer (0.1 M Hepes, 1.4 M NaCl, 25 mM CaCl₂). Critical: Must contain Calcium.

Step-by-Step Workflow:

• Harvesting (Critical):

  • Suspension cells:[3][7] Centrifuge at 300 x g for 5 min.

  • Adherent cells:[5][6][8][9]Do NOT use standard Trypsin. It strips PS and membrane proteins, causing false negatives. Use Accutase or TrypLE (gentle dissociation) or harvest the "floating" apoptotic cells first, then gently scrape the adherent ones.

• Washing:

  • Wash cells 2x with cold PBS.[5][6][7]

  • Resuspend in 1X Annexin Binding Buffer at

    cells/mL.[3]

• Staining:

  • Transfer 100 µL of cell suspension (

    cells) to a flow tube.

  • Add 5 µL Annexin V-FITC.[3]

  • Add 5 µL PI.[3][7]

  • Note: Do not vortex vigorously. Gentle tapping is sufficient.

• Incubation:

  • Incubate for 15 minutes at Room Temperature (RT) in the dark .

• Acquisition:

  • Add 400 µL of 1X Annexin Binding Buffer to stop the reaction.[5]

  • Analyze immediately (within 1 hour).

Protocol B: Mitochondrial Potential ( ) with JC-1

Rationale: Oxyacetamides induce ROS, which directly attacks the mitochondrial permeability transition pore (mPTP). JC-1 is a cationic dye.[10][11] In healthy mitochondria (high potential), it forms red aggregates.[10] In apoptotic cells (low potential), it remains as green monomers.

Reagents:

• JC-1 Dye (Stock: 2 mM in DMSO).

• Positive Control for Depolarization: FCCP or CCCP (50 µM).

Step-by-Step Workflow:

• Preparation:

  • Dilute JC-1 to a working concentration of 2 µM in warm culture media.

• Staining:

  • Pellet treated cells (300 x g, 5 min).

  • Resuspend

    cells in 500 µL of the JC-1 Working Solution .

• Incubation:

  • Incubate for 20–30 minutes at 37°C in a CO₂ incubator.

  • Note: Dye equilibration is temperature-dependent. Do not incubate on ice.

• Washing (Sensitive Step):

  • Wash 2x with warm PBS.

  • Expert Tip: Excessive washing can disrupt the equilibrium of the dye. If background is low, one wash is preferred.

• Acquisition:

  • Resuspend in 500 µL PBS.

  • Detect Green Fluorescence (FITC channel, ~529 nm).

  • Detect Red Fluorescence (PE/PI channel, ~590 nm).

Experimental Workflow Diagram

Caption: Optimized workflow ensuring retention of fragile apoptotic cells (supernatant) and proper staining kinetics.

Data Analysis & Interpretation

Annexin V / PI Interpretation

Quadrant	Phenotype	Fluorescence Profile	Biological State
Q3 (LL)	Live	Annexin V (-) / PI (-)	Membrane intact, PS internal.
Q4 (LR)	Early Apoptotic	Annexin V (+) / PI (-)	Membrane intact, PS externalized. Key indicator of programmed death.
Q2 (UR)	Late Apoptotic	Annexin V (+) / PI (+)	Membrane compromised, secondary necrosis.
Q1 (UL)	Necrotic / Debris	Annexin V (-) / PI (+)	Immediate membrane rupture (rare in controlled apoptosis).

JC-1 Interpretation

• Healthy Cells: High Red (Aggregates) / Low Green (Monomers).

• Apoptotic Cells: Low Red / High Green.

• Shift: Look for a "collapse" of the population from the upper-right to the lower-right or lower-left on a Red vs. Green dot plot.

Troubleshooting (Trustworthiness)

• False Positives in Adherent Cells:

  • Issue: High Annexin V signal in control samples.

  • Cause: Harsh trypsinization damages the membrane, allowing Annexin V entry or exposing PS.[7]

  • Fix: Use Accutase or incubate trypsinized cells in media for 30 mins at 37°C before staining to allow membrane recovery.

• No Annexin Binding:

  • Issue: Positive control (Staurosporine) shows no signal.

  • Cause: Binding buffer lacks Calcium or contains PBS with EDTA (which chelates Ca²⁺).[3]

  • Fix: Ensure 2.5 mM CaCl₂ is present in the binding buffer.

• Spectral Overlap:

  • Issue: JC-1 Green signal bleeds into the Red channel.

  • Fix: Run single-color controls (cells with only Green monomer, usually achieved by treating with FCCP) to set compensation.

References

• Vermes, I., et al. (1995). A novel assay for apoptosis. Flow cytometric detection of phosphatidylserine expression on early apoptotic cells using fluorescein labelled Annexin V. Journal of Immunological Methods, 184(1), 39-51. Link

• Cossarizza, A., et al. (1993). A new method for the cytofluorimetric analysis of mitochondrial membrane potential using the J-aggregate forming lipophilic cation 5,5',6,6'-tetrachloro-1,1',3,3'-tetraethylbenzimidazolylcarbocyanine iodide (JC-1).[10] Biochemical and Biophysical Research Communications, 197(1), 40-45. Link

• Jablonkai, I. (2003).[12] Alkylating reactivity and herbicidal activity of chloroacetamides.[12] Pest Management Science, 59(4), 443-450. Link

• Purdue University Cytometry Laboratories. (n.d.). Methods for Measuring Apoptotic Cell Death by Flow Cytometry. Link

• Thermo Fisher Scientific. (n.d.). Annexin V Staining Protocol for Flow Cytometry. Link

Sources

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. bio-protocol.org [bio-protocol.org]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. METHODS FOR MEASURING APOPTOTIC CELL DEATH BY FLOW CYTOMETRY [cyto.purdue.edu]
• 5. Apoptosis Protocols | USF Health [health.usf.edu]
• 6. bdbiosciences.com [bdbiosciences.com]
• 7. ptglab.com [ptglab.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for In Vivo Preclinical Evaluation of Oxyacetamide-Based Protein Degraders

Introduction: A New Frontier in Targeted Protein Degradation

Targeted Protein Degradation (TPD) has emerged as a transformative therapeutic modality, moving beyond traditional occupancy-based inhibition to an event-driven mechanism that eliminates disease-causing proteins.[1][2] Proteolysis-Targeting Chimeras (PROTACs) are at the forefront of this revolution. These heterobifunctional molecules act as bridges, bringing a target Protein of Interest (POI) into proximity with an E3 ubiquitin ligase, which tags the POI for destruction by the cell's native quality control machinery, the proteasome.[3][4][5]

This guide focuses on a specific chemical class of these molecules: oxyacetamide-based degraders . In this context, the oxyacetamide moiety is a key structural component, typically integrated into the linker or as a modification to the E3 ligase ligand.[6][7] This feature can influence critical drug-like properties, including metabolic stability, cell permeability, and the conformational dynamics of the ternary complex (POI-Degrader-E3 Ligase).[3][7]

These application notes provide a comprehensive framework for the in vivo experimental design and evaluation of oxyacetamide-based degraders in animal models. The protocols and insights are tailored for researchers, scientists, and drug development professionals aiming to translate promising in vitro data into robust preclinical evidence of safety and efficacy.

The Catalytic Mechanism of Oxyacetamide-Based Degraders

The efficacy of a degrader is not merely about binding but about successfully orchestrating a multi-step intracellular process. Understanding this pathway is critical for designing and interpreting in vivo experiments.

Caption: Mechanism of Action for an Oxyacetamide-Based Degrader.

Part 1: Pharmacokinetic (PK) Profiling: Understanding Exposure

A fundamental first step in any in vivo program is to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the degrader. Due to their larger size and complex structures, many PROTACs face challenges with bioavailability and metabolic stability.[8][9] The oxyacetamide moiety may be specifically incorporated to enhance these properties.[7]

Causality in PK Experimental Design

The goal is not just to measure drug concentration, but to understand if the degrader achieves sufficient exposure in the target tissues (e.g., tumor) and plasma to engage the target and drive degradation.

• Choice of Animal Model: Mice (e.g., CD-1, C57BL/6) or rats (e.g., Sprague-Dawley) are standard for initial PK studies. The choice depends on the availability of disease models and metabolic similarity to humans.

• Route of Administration: While intravenous (IV) administration provides a baseline for clearance and volume of distribution, the intended clinical route (e.g., oral, PO) must be evaluated to determine bioavailability.

• Dose Selection: Doses should be selected based on in vitro potency (e.g., DC50 values), but solubility and formulation limitations must be considered. A dose-escalation study can help identify the maximum tolerated dose (MTD).

• Sample Collection: A rich sampling schedule (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) is crucial for accurately defining the PK profile, including Cmax (peak concentration), Tmax (time to peak), and AUC (Area Under the Curve).

Parameter	Description	Importance for Degraders
Cmax	Maximum observed plasma concentration.	Must exceed the concentration required for target engagement and ternary complex formation.
AUC	Area Under the Curve; total drug exposure over time.	Correlates with the overall duration and magnitude of target degradation.
T½	Half-life; time for drug concentration to reduce by half.	Influences dosing frequency. A short T½ may still be effective due to catalytic action.[10]
Bioavailability (%F)	Fraction of an oral dose that reaches systemic circulation.	A key challenge for PROTACs; low %F may necessitate formulation work or higher doses.[9][11]
Tissue Distribution	Concentration of the degrader in target tissues vs. plasma.	Critical for efficacy; the degrader must reach its site of action (e.g., tumor tissue).[12]

Protocol 1: Single-Dose PK Study in Mice

• Animal Preparation: Acclimatize male CD-1 mice (8-10 weeks old) for at least 3 days. Fast animals for 4 hours before oral dosing.

• Dosing Groups:

  • Group 1 (IV): N=3 mice, 1 mg/kg dose in a suitable vehicle (e.g., 5% DMSO, 10% Solutol HS 15, 85% Saline).

  • Group 2 (PO): N=3 mice, 10 mg/kg dose in a suitable oral vehicle (e.g., 0.5% methylcellulose).

• Blood Collection: Collect ~50 µL of blood via tail vein or submandibular bleed at specified time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into K2EDTA-coated tubes.

• Plasma Processing: Immediately centrifuge blood at 2000 x g for 10 minutes at 4°C. Harvest plasma and store at -80°C.

• Tissue Collection (Terminal): At the final time point (or in satellite groups), euthanize animals and collect key tissues (e.g., tumor, liver, kidney, brain). Snap-freeze in liquid nitrogen and store at -80°C.

• Bioanalysis: Quantify degrader concentration in plasma and tissue homogenates using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Use software like Phoenix WinNonlin to calculate PK parameters.

Part 2: Pharmacodynamic (PD) Assessment: Proving the Mechanism

For a degrader, the most important PD marker is the level of the target protein. A successful degrader should induce rapid, deep, and durable degradation of the POI in the target tissue.[8] A key advantage of degraders is the potential for a "disconnect" between PK and PD, where target suppression persists long after the drug has been cleared from circulation, a testament to its catalytic nature.[10]

Experimental Workflow for In Vivo PD Studies

Caption: Integrated workflow for PK/PD analysis in animal models.

Protocol 2: Target Protein Quantification by Western Blot

• Tissue Homogenization:

  • Weigh a frozen piece of tumor or tissue (~20-30 mg).

  • Add 10 volumes of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Homogenize using a bead mill (e.g., Precellys) for 2 cycles of 30 seconds.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 20 minutes at 4°C.

• Protein Quantification:

  • Collect the supernatant (lysate).

  • Determine the protein concentration using a BCA assay according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize all samples to the same concentration (e.g., 2 µg/µL) with lysis buffer.

  • Add 4x Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of total protein per lane onto a polyacrylamide gel.

  • Run the gel to separate proteins by size.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a validated primary antibody against the POI overnight at 4°C.

  • Incubate with a loading control antibody (e.g., GAPDH, β-actin) to ensure equal loading.

  • Wash membrane and incubate with HRP-conjugated secondary antibody for 1 hour.

• Detection and Analysis:

  • Apply an ECL substrate and image the blot using a chemiluminescence detector.

  • Quantify band intensity using software like ImageJ. Normalize the POI band intensity to the loading control. Calculate the percentage of remaining protein relative to vehicle-treated controls.

Time Point	Degrader Conc. (ng/g tumor)	% Target Protein Remaining (Normalized to Vehicle)
0 h (Vehicle)	0	100%
4 h	1500	45%
8 h	950	15%
24 h	210	10% (Dmax)
48 h	< 10 (Below LLOQ)	25%
96 h	Not Detected	60%

Part 3: In Vivo Efficacy Studies: Demonstrating Therapeutic Potential

Once a clear PK/PD relationship is established, the next step is to assess anti-tumor efficacy in a relevant disease model. The choice of model is paramount and depends on the scientific question being asked.

Selecting the Appropriate Animal Model

Model Type	Description	Advantages	Disadvantages	Best Use Case
Cell Line-Derived Xenograft (CDX)	Human cancer cell lines are implanted subcutaneously into immunodeficient mice (e.g., Nude, SCID).	Cost-effective, rapid tumor growth, reproducible.	Lacks tumor heterogeneity and microenvironment of human cancer.	Initial efficacy screening, compound ranking.[6]
Patient-Derived Xenograft (PDX)	Tumor fragments from a human patient are directly implanted into immunodeficient mice.	Preserves original tumor architecture, heterogeneity, and genetic features.[6] More predictive of clinical efficacy.[6]	Expensive, slower growth, requires severely immunocompromised mice.	Evaluating efficacy in a model that closely mimics human disease.
Syngeneic Models	Mouse cancer cell lines are implanted into immunocompetent mice of the same genetic background.	Intact immune system allows for studying immuno-oncology effects.	Murine tumors may not fully recapitulate human cancer biology.	Testing degraders that may have an immune-modulatory component.
Genetically Engineered Mouse Models (GEMM)	Mice are engineered to develop specific cancers due to oncogene activation or tumor suppressor inactivation.	Tumors arise in the correct microenvironment and mimic human cancer progression.[6]	Time-consuming, expensive, potential for tumor heterogeneity.	Investigating the degrader's effect on tumor initiation and progression.

Protocol 3: CDX Efficacy Study

• Cell Implantation: Inject 5 x 10⁶ cancer cells (e.g., SU-DHL-4 for a lymphoma model) subcutaneously into the flank of female SCID mice.

• Tumor Growth and Randomization: Monitor tumor growth using digital calipers (Tumor Volume = 0.5 x Length x Width²). When tumors reach an average size of 150-200 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle (PO, once daily)

  • Group 2: Oxyacetamide Degrader (e.g., 30 mg/kg, PO, once daily)

  • Group 3: Positive Control/Standard of Care (if available)

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor animal health daily for signs of toxicity.

• Study Endpoints:

  • Continue treatment for 21-28 days or until tumors in the vehicle group reach a predetermined size limit (e.g., 2000 mm³).

  • Primary Endpoint: Tumor Growth Inhibition (TGI).

  • Secondary Endpoints: Body weight change, survival.

• Terminal Analysis: At the end of the study, collect tumors for PD analysis (e.g., Western blot) to confirm sustained target degradation.

Part 4: Safety and Tolerability Assessment

Throughout all in vivo studies, careful monitoring for safety and tolerability is essential. This includes:

• In-life Observations: Daily checks for changes in posture, activity, and grooming.

• Body Weight: A significant body weight loss (>15-20%) is a key indicator of toxicity.

• Clinical Pathology: At termination, blood can be collected for complete blood counts (CBC) and serum chemistry analysis to assess organ function.

• Histopathology: Major organs (liver, spleen, kidney, heart, lungs) should be collected, fixed in formalin, and examined by a pathologist for any treatment-related changes.

Conclusion and Future Directions

The successful preclinical development of oxyacetamide-based degraders relies on a meticulously planned and integrated in vivo strategy. By establishing a clear link between drug exposure (PK), target degradation (PD), and anti-tumor activity (Efficacy), researchers can build a compelling data package for advancing these novel therapeutics toward clinical investigation. The protocols and principles outlined in this guide provide a robust framework for achieving this goal, emphasizing the scientific causality behind each experimental choice to ensure a self-validating and trustworthy preclinical program.

References

• TheraIndx. (n.d.). Preclinical animal models in cancer drug discovery. TheraIndx. Available from: [Link]

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• Lv, J., et al. (2021). Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. Journal of Cancer, 12(15), 4469-4480. Available from: [Link]

• Harling, J. D., Scott-Stevens, P., & Gaohua, L. (2020). Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. In Protein Degradation with New Chemical Modalities. Royal Society of Chemistry. Available from: [Link]

• Biomere. (2023). Mouse Models of Cancer: Which One is Right for You?. Biomere. Available from: [Link]

• Crown Bioscience. (2023). Which Mouse Model Is Right For Your Cancer & Drug Development Preclinical Studies?. Crown Bioscience. Available from: [Link]

• Harling, J. D., et al. (2020). Chapter 4. Developing Pharmacokinetic/Pharmacodynamic Relationships With PROTACs. ResearchGate. Available from: [Link]

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1, 273-312. Available from: [Link]

• Mares, A., et al. (2020). Extended pharmacodynamic responses observed upon PROTAC-mediated degradation of RIPK2. Nature Communications, 11(1), 1-12. Available from: [Link]

• Tran, N. L., Leconte, G. A., & Ferguson, F. M. (2022). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship, University of California. Available from: [Link]

• Békés, M., Langley, D. R., & Crews, C. M. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery, 21(3), 181-200. Available from: [Link]

• Zhang, C., et al. (2024). From PROTAC to TPD: Advances and Opportunities in Targeted Protein Degradation. ResearchGate. Available from: [Link]

• Bio-Techne. (n.d.). Targeted Protein Degradation. R&D Systems. Available from: [Link]

• Hu, H., et al. (2024). Discovery of Alkenyl Oxindole as a Novel PROTAC Moiety for Targeted Protein Degradation via CRL4DCAF11 Recruitment. bioRxiv. Available from: [Link]

• Kölbach, J. P., et al. (2020). A caged E3 ligase ligand for PROTAC-mediated protein degradation with light. Chemical Communications, 56(84), 12797-12800. Available from: [Link]

• Liu, K., et al. (2022). Modular Development of Enzyme-Activatable Proteolysis Targeting Chimeras for Selective Protein Degradation and Cancer Targeting. Journal of the American Chemical Society, 144(1), 349-360. Available from: [Link]

• Zhang, X., et al. (2020). In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. Nature Communications, 11(1), 1-8. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Linker Length for Oxyacetamide-Based PROTACs

Welcome to the Technical Support Center for PROTAC development. This guide is designed for researchers, scientists, and drug development professionals focusing on Proteolysis-Targeting Chimeras (PROTACs) that utilize an oxyacetamide scaffold for E3 ligase recruitment. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during experimental design and optimization.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the linker in a PROTAC?

A1: The linker is a critical component of a PROTAC, connecting the ligand that binds to your protein of interest (POI) with the ligand that recruits an E3 ubiquitin ligase.[1][2][3] Its primary role is to enable the formation of a stable and productive ternary complex (POI-PROTAC-E3 ligase).[1][4] The formation of this complex is the foundational step for the subsequent ubiquitination and proteasomal degradation of the POI.[1][5] The linker's length, chemical composition, and attachment points are critical parameters that significantly influence the PROTAC's overall efficacy, selectivity, and physicochemical properties.[1][3][4]

Q2: Why is the oxyacetamide scaffold a common choice for E3 ligase ligands?

A2: The oxyacetamide scaffold is a key component of ligands that recruit the von Hippel-Lindau (VHL) E3 ubiquitin ligase, one of the most successfully utilized ligases in PROTAC design.[][7][8] VHL ligands based on this scaffold, such as the widely used VH032, have been well-characterized and demonstrate high-affinity binding.[][8] This established binding affinity provides a reliable "anchor" for the PROTAC, allowing researchers to focus on optimizing the POI ligand and the interconnecting linker.

Q3: Is there a universal "optimal" linker length for all PROTACs?

A3: No, there is no universal optimal linker length. The ideal length is highly dependent on the specific structural characteristics of the POI and the E3 ligase being targeted.[1][9][10] The goal is to perfectly span the distance between the two proteins to facilitate favorable protein-protein interactions, a concept known as positive cooperativity.[2] This optimization process is almost always empirical and requires the synthesis and testing of a library of PROTACs with systematically varied linker lengths.[3][10]

Q4: What are the most common types of linkers used in PROTAC design?

A4: The most common linkers are flexible polyethylene glycol (PEG) chains and alkyl chains.[3][][12] These are popular due to their synthetic tractability and the conformational flexibility they provide, which can help the PROTAC adopt multiple orientations to find a productive binding mode.[2][13] However, there is a growing trend towards using more rigid linkers containing motifs like piperazine or phenyl groups to reduce conformational entropy and potentially improve ternary complex stability.[10][14]

Troubleshooting Guide

This section addresses common experimental issues in a question-and-answer format, providing insights into the underlying causes and actionable solutions.

Issue 1: My PROTAC binds to the target protein and the E3 ligase in binary assays, but I see weak or no degradation in cells.

Question: My surface plasmon resonance (SPR) data confirms that my oxyacetamide-based PROTAC binds to both VHL and my POI independently. However, my Western blot shows no significant reduction in POI levels, even at high concentrations. What's going wrong?

Answer: This is a classic challenge in PROTAC development and often points directly to a linker-related issue. The ability to form binary complexes does not guarantee the formation of a productive ternary complex. Here are the likely causes and troubleshooting steps:

• Cause A: Incorrect Linker Length and Steric Hindrance. The linker may be too short, causing a steric clash that prevents the POI and E3 ligase from binding simultaneously.[1][10][15] Conversely, a linker that is too long or overly flexible can lead to an unstable ternary complex where the necessary protein-protein interactions for ubiquitination do not occur.[1][4][15]

  • Solution: Synthesize a library of PROTACs with systematically varied linker lengths. For example, if you started with a PEG4 linker, synthesize and test analogues with PEG2, PEG3, PEG5, and PEG6 linkers. This systematic approach is crucial for identifying the optimal distance for your specific POI-E3 ligase pair.[10]

• Cause B: Unfavorable Ternary Complex Conformation. Even if a ternary complex forms, the linker might orient the POI in such a way that its surface lysine residues (the sites of ubiquitination) are not accessible to the E2 ubiquitin-conjugating enzyme associated with the E3 ligase.[15]

  • Solution: In addition to varying length, alter the linker's attachment point on either the POI ligand or the E3 ligase ligand.[] Analyzing the solvent-exposed surfaces of your ligands when bound to their respective proteins can help identify alternative vector points for linker attachment that may lead to a more productive orientation.[]

• Cause C: Poor Physicochemical Properties. The linker can significantly impact the overall properties of the PROTAC molecule. A highly lipophilic alkyl linker, for example, might contribute to poor aqueous solubility or cause the PROTAC to aggregate or get trapped in membranes, preventing it from reaching its intracellular target.[2][15]

  • Solution: Modify the linker to improve its drug-like properties. Incorporate more polar groups, such as amides or ethers (as found in PEG linkers), to enhance solubility.[2][] Balancing properties like lipophilicity and polar surface area is key to achieving good cell permeability.[14]

Troubleshooting Workflow for Weak/No Degradation

Caption: A workflow for troubleshooting poor PROTAC degradation activity.

Issue 2: I am observing a "Hook Effect" with my PROTAC.

Question: My dose-response curve is bell-shaped. Degradation is potent at nanomolar concentrations, but as I increase the concentration into the micromolar range, the degradation effect diminishes significantly. Why is this happening?

Answer: This phenomenon is known as the "hook effect," and it is a characteristic feature of many PROTACs.[17][18] It occurs when the PROTAC concentration is so high that it favors the formation of binary complexes (PROTAC-POI and PROTAC-E3 ligase) over the productive ternary complex.[18][19]

• Mechanism: At optimal concentrations, one PROTAC molecule bridges the POI and E3 ligase. At excessive concentrations, one POI molecule might be bound to a PROTAC, and one E3 ligase molecule might be bound to a different PROTAC molecule.[18] These saturated binary complexes cannot form the required ternary bridge, thus reducing the overall degradation efficiency.[17][18]

• Solution 1: Focus on the Potent Range. For many applications, the hook effect is not a practical limitation, as the PROTAC is most effective at lower concentrations. The key metrics of DC50 (concentration for 50% degradation) and Dmax (maximum degradation) often occur well before the hook effect begins.[20][21]

• Solution 2: Rational Linker and Warhead Design. While often addressed by optimizing dose, the hook effect can also be mitigated through rational design.[19][22] The effect is less pronounced in PROTACs that exhibit high positive cooperativity in ternary complex formation. By optimizing the linker, you can enhance the favorable protein-protein interactions between the POI and E3 ligase, which helps stabilize the ternary complex over the binary ones.[19] In some cases, slightly reducing the binary binding affinity of one of the "warheads" (without significantly impacting ternary affinity) can increase cooperativity and reduce the hook effect.[19]

Visualizing the PROTAC Mechanism and the Hook Effect

Caption: The PROTAC mechanism and the cause of the hook effect.

Key Experimental Protocols

Protocol 1: General Synthesis of an Oxyacetamide-Based PROTAC via Amide Coupling

This protocol outlines a standard procedure for coupling a POI ligand containing a carboxylic acid with an oxyacetamide-VHL ligand functionalized with an amine-terminated linker.

Materials:

• POI-COOH (1.0 eq)

• VHL-linker-NH2 (1.2 eq)

• HATU (1.5 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF

Procedure:

• Dissolution: In a dry round-bottom flask under an inert atmosphere (N2 or Ar), dissolve the POI ligand with a carboxylic acid handle (POI-COOH) in anhydrous DMF.

• Activation: Add HATU and DIPEA to the solution. Stir at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Coupling: Add the VHL-linker-NH2 dissolved in a minimal amount of anhydrous DMF to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by LC-MS to confirm the formation of the desired product mass.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or preparative HPLC to yield the final PROTAC.

Protocol 2: Assessing Protein Degradation via Western Blot

This is the standard method for quantifying the reduction of a target protein in cells.

Procedure:

• Cell Plating: Plate cells at an appropriate density in 6-well or 12-well plates and allow them to adhere overnight.

• PROTAC Treatment: Treat the cells with a serial dilution of your PROTAC. Be sure to include a vehicle control (e.g., 0.1% DMSO). A typical concentration range is 1 nM to 10,000 nM.

• Incubation: Incubate the cells for a desired period (e.g., 18-24 hours) to allow for protein degradation.

• Cell Lysis: Wash the cells with ice-cold PBS, then lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific to your POI overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Analysis: Quantify the band intensity using software like ImageJ. Normalize the POI band intensity to a loading control (e.g., β-actin, GAPDH) to determine the percentage of remaining protein relative to the vehicle control. Plot the percent degradation versus PROTAC concentration to determine DC50 and Dmax values.[20][21][23]

Data Interpretation: Impact of Linker Properties

The optimization process involves synthesizing and testing a matrix of PROTACs. The data below summarizes the expected impact of different linker characteristics on key performance metrics.

Linker Characteristic	Potential Impact on DC50 & Dmax	Rationale & Considerations
Length (Too Short)	High DC50 (low potency), Low Dmax	Causes steric hindrance, preventing ternary complex formation.[10]
Length (Optimal)	Low DC50 (high potency), High Dmax	Enables formation of a stable and productive ternary complex with favorable protein-protein interactions.[1][4]
Length (Too Long)	High DC50, Low Dmax	Leads to high conformational flexibility and an unstable ternary complex, resulting in inefficient ubiquitination.[15][24]
Composition (Alkyl)	Variable; can decrease permeability	Increases lipophilicity, which may improve membrane crossing but can also lead to poor solubility and off-target effects.[2]
Composition (PEG)	Variable; can increase solubility	The ether oxygens can act as hydrogen bond acceptors, improving solubility but potentially increasing TPSA and reducing permeability.[3][25]
Rigidity (Flexible)	May increase probability of binding	Allows the PROTAC to adopt multiple conformations, which can be beneficial in early discovery to find a productive binding mode.[]
Rigidity (Rigid)	Can improve potency and selectivity	Reduces the entropic penalty of forming the ternary complex, potentially leading to higher stability and improved selectivity.[14]

References

• The Influence of Linker Architecture on PROTAC Ternary Complex Stability: A Compar
• Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissoci
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• Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex | Request PDF.
• Researchers Unveil New Insights into Trivalent PROTACs and the Hook Effect. MarinBio.
• Unhooking the Hook: Optimization of the Aurora A Targeting PROTAC JB170 to CCT400028, an In Vitro Degrader Chemical Probe.
• Critical assessment of targeted protein degradation as a research tool and pharmacological modality. PMC.
• PROTAC-mediated ternary complex formation and hook effect.
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• Technical Support Center: PROTAC Linker Optimiz
• Determining Efficacy of Novel PROTACs: Application Notes and Protocols for DC50 and Dmax Determin
• PROTAC-Mediated Ternary Complex Stability with Ricin Toxin A: A Comput
• Accelerating PROTAC drug discovery: Establishing a relationship between ubiquitination and target protein degrad
• Developing Effective Degrader Compounds: Why Cellular Degrad
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Reference Data & Comparative Studies

A Comparative Analysis of Glutarimide vs. Rationally Designed CRBN Modulators

From Serendipity to Precision: A Guide to Two Generations of Molecular Glue Degraders

Executive Summary

Targeted protein degradation (TPD) has emerged as a revolutionary therapeutic modality, moving beyond simple inhibition to achieve the complete removal of disease-causing proteins.[1] At the forefront of this field are molecular glue degraders, small molecules that uniquely reprogram E3 ubiquitin ligases to recognize and degrade novel protein targets, or "neosubstrates."[2][3] The archetypal molecular glues, lenalidomide and its parent compound thalidomide, were discovered serendipitously and function through a core glutarimide moiety that binds to the E3 ligase substrate receptor Cereblon (CRBN).[4][5] This discovery unlocked the potential to degrade previously "undruggable" transcription factors.[6] Building on this foundation, a new generation of rationally designed CRBN modulators is emerging. These compounds are engineered with specific chemical modifications to achieve higher potency and, critically, to retask CRBN towards new, deliberately chosen neosubstrates.[4][7]

This guide provides a comparative analysis of these two classes: the foundational glutarimide-based immunomodulatory drugs (IMiDs) and the next-generation rationally designed CRBN modulators. We will delve into their distinct mechanisms, compare their performance based on available experimental data, and provide detailed protocols for the key assays required to validate and characterize these powerful molecules.

The Ubiquitin-Proteasome System and the Central Role of CRL4-CRBN

The cell maintains protein homeostasis through the ubiquitin-proteasome system (UPS). The UPS acts as a cellular disposal system, tagging unwanted or damaged proteins with a chain of ubiquitin molecules. This process is catalyzed by a cascade of three enzymes: E1 (activating), E2 (conjugating), and E3 (ligating). The E3 ubiquitin ligases, numbering over 600 in humans, provide substrate specificity.[2] Once a protein is polyubiquitinated, it is recognized and degraded by the 26S proteasome.[8]

Molecular glue degraders hijack this natural process. They act by binding to an E3 ligase, creating a new molecular surface that can now recognize and bind to a neosubstrate protein, which would not normally be a target of that E3 ligase. This induced proximity results in the neosubstrate's ubiquitination and subsequent degradation.[2][9] The Cullin-RING Ligase 4 (CRL4) complex, with Cereblon (CRBN) as its substrate receptor, is the E3 ligase most famously co-opted by clinical and preclinical molecular glues.[10][11]

Figure 1. General mechanism of molecular glue-induced protein degradation.

The Archetype: Lenalidomide and Glutarimide-Based IMiDs

Lenalidomide (Revlimid®) is a second-generation IMiD, derived from thalidomide.[12] Its discovery as a targeted protein degrader was serendipitous, years after its clinical approval for hematological malignancies.[4]

Mechanism of Action: Lenalidomide's activity is mediated by its glutarimide ring, which docks into a hydrophobic tri-tryptophan pocket on CRBN.[2][13] This binding event remodels the surface of CRBN, creating a composite interface that is recognized by specific neosubstrates. The primary therapeutic targets of lenalidomide are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[12] Degradation of these factors is responsible for the potent anti-myeloma activity of the drug. Additionally, lenalidomide induces the degradation of casein kinase 1α (CK1α), which is the basis for its efficacy in myelodysplastic syndrome (MDS) with a specific 5q deletion.[14]

The interaction relies on a structural motif, often a beta-hairpin loop containing a critical glycine residue (a "G-loop"), within the neosubstrate that fits snugly into the newly formed CRBN-drug interface.[7]

The Next Generation: Rationally Designed CRBN Modulators

The clinical success of IMiDs proved that modulating CRBN is a powerful therapeutic strategy.[5] However, their discovery was fortuitous, and their target profile is fixed. The next generation of molecular glues aims for rational design: the deliberate creation of molecules to degrade specific, pre-selected targets.[4][7] This is achieved by moving beyond the traditional phthalimide-glutarimide scaffold of the IMiDs. By systematically altering the "protruding moiety" connected to the CRBN-binding core, researchers can change the shape of the induced protein-protein interaction surface, thereby redirecting CRBN's activity towards new neosubstrates.[2][13]

Key Examples:

• CC-90009 (Eragidomide): This is one of the first rationally designed molecular glues to enter clinical trials.[15] By modifying the IMiD core, CC-90009 was engineered to selectively degrade GSPT1, a translation termination factor, while sparing the canonical IMiD targets IKZF1 and IKZF3. This demonstrates that neosubstrate specificity can be precisely engineered.[12][15]

• SJ3149: Through a medicinal chemistry campaign starting from a lenalidomide core, researchers developed SJ3149, a highly potent and selective degrader of CK1α.[14][16] This compound shows enhanced degradation of CK1α compared to lenalidomide and lacks significant activity against IKZF1/3, further highlighting the potential of rational design to fine-tune selectivity.

Figure 2. Comparative mechanisms of Lenalidomide vs. a rationally designed glue.

Comparative Performance Analysis

The key differences lie in their design philosophy and resulting target selectivity. While lenalidomide has a well-defined but limited set of neosubstrates, rationally designed modulators offer the potential for bespoke target degradation.

Parameter	Lenalidomide (Glutarimide-Based IMiD)	Rationally Designed Modulators (e.g., CC-90009)	Supporting Rationale
Discovery	Serendipitous	Rational, Structure-Guided Design	Lenalidomide's mechanism was elucidated post-approval; new glues are designed with a specific target in mind.[3][4][15]
Core Scaffold	Glutarimide-Phthalimide	Diverse, often non-imide heterocyclic cores	Modifications to the core structure are the primary method for altering neosubstrate selectivity.[2][17]
Primary Neosubstrates	IKZF1, IKZF3, CK1α	Target-specific (e.g., GSPT1 for CC-90009)	Rational design aims to create novel protein-protein interactions, avoiding the canonical IMiD targets.[12][15]
Selectivity	Degrades a defined set of proteins.	Can be engineered for high selectivity for a single target.	CC-90009 potently degrades GSPT1 while sparing IKZF1/3, a feat not achievable with standard IMiDs.[15][17]
Potency (DC₅₀)	Nanomolar to low micromolar range for its targets.	Can achieve picomolar to low nanomolar potency.	Optimization campaigns for rationally designed glues often push potency to levels exceeding the original IMiDs.[18]
Therapeutic Scope	Primarily hematological malignancies.	Potentially broad; applicable to any target for which a selective glue can be designed (oncology, inflammation, etc.).[7][10]

Experimental Workflows for Degrader Validation

A rigorous, multi-step experimental workflow is essential to validate a novel molecular glue degrader. This process serves as a self-validating system, confirming the mechanism of action at each stage, from cellular phenotype to specific molecular interactions.

Figure 3. Experimental workflow for validating a novel molecular glue degrader.

Protocol 1: Target Degradation by Western Blot

Causality: This is the foundational experiment to confirm that the compound leads to a reduction in the total amount of the target protein. It is used to determine key quantitative parameters: DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum degradation level). A time-course experiment is crucial to understand the kinetics of degradation.

Methodology:

• Cell Seeding: Plate cells at an appropriate density in 6-well plates and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the degrader compound (e.g., 0.1 nM to 10 µM). Include a vehicle control (e.g., 0.1% DMSO). For time-course experiments, treat with a fixed concentration (e.g., 10x DC₅₀) and harvest at different time points (0, 2, 4, 8, 16, 24 hours).

• Lysis: Wash cells with ice-cold PBS. Lyse the cells directly in the plate with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection & Analysis: Detect the signal using an enhanced chemiluminescence (ECL) substrate. Quantify band intensities using densitometry software. Normalize the target protein signal to the loading control. Plot the normalized values against compound concentration to calculate DC₅₀ and Dₘₐₓ.

Protocol 2: Ternary Complex Formation by TR-FRET

Causality: A molecular glue must physically bring the E3 ligase and the neosubstrate together. This assay directly measures the formation of the ternary complex (CRBN-Glue-Neosubstrate) in a solution, providing biophysical evidence for the glue's mechanism.[1][19][20]

Methodology:

• Reagents:

  • Recombinant His-tagged CRBN/DDB1 complex.

  • Recombinant GST-tagged neosubstrate protein.

  • Terbium (Tb)-conjugated anti-His antibody (donor).

  • Alexa Fluor 488 (AF488)-conjugated anti-GST antibody (acceptor).

  • Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 1 mM TCEP, 0.05% Tween-20).

• Assay Setup:

  • Prepare a serial dilution of the degrader compound in assay buffer in a 384-well assay plate.

  • Add the recombinant proteins (e.g., 8 nM His-CRBN/DDB1 and 2 nM GST-Neosubstrate) to each well.

  • Add the detection antibodies (e.g., 2 nM Tb-anti-His and 4 nM AF488-anti-GST). The final volume is typically 15-20 µL.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 180 minutes), protected from light. Optimization of incubation time is recommended.

• Data Acquisition: Read the plate on a TR-FRET enabled microplate reader. Excite the Terbium donor (e.g., at 340 nm) and measure emission at two wavelengths: the donor's emission (e.g., 490 nm) and the acceptor's FRET-sensitized emission (e.g., 520 nm).

• Data Analysis: Calculate the TR-FRET ratio (Emission 520 nm / Emission 490 nm). Plot the ratio against the compound concentration. A bell-shaped curve is characteristic of ternary complex formation, where at very high concentrations the compound can independently saturate both proteins, preventing the formation of a stable bridge (the "hook effect").

Protocol 3: In-Cell Target Ubiquitination

Causality: To confirm that the loss of protein observed in the Western blot is due to UPS-mediated degradation, it is essential to show that the target protein becomes poly-ubiquitinated in the presence of the degrader.

Methodology: [21][22]

• Cell Treatment:

  • Seed cells (e.g., HEK293T) in 10 cm dishes.

  • Treat cells with the degrader compound at an effective concentration (e.g., 10x DC₅₀) for a short duration (e.g., 1-4 hours) to capture the ubiquitination event before complete degradation.

  • Crucially, include a control group pre-treated with a proteasome inhibitor (e.g., 10 µM MG132) for 2 hours before adding the degrader. This "traps" the ubiquitinated protein by preventing its degradation.

• Lysis under Denaturing Conditions:

  • Wash cells with ice-cold PBS.

  • Lyse cells in a denaturing lysis buffer (e.g., 2% SDS, 150 mM NaCl, 10 mM Tris-HCl pH 8.0, supplemented with 5 mM N-Ethylmaleimide (NEM) to inhibit deubiquitinases and protease inhibitors).

  • Scrape the cells, transfer to a microfuge tube, and sonicate briefly to shear genomic DNA.

• Immunoprecipitation (IP):

  • Boil the lysates for 10 minutes to ensure complete denaturation.

  • Dilute the lysates 10-fold with a non-denaturing buffer (e.g., 10 mM Tris-HCl, 150 mM NaCl, 1% Triton X-100) to reduce the SDS concentration.

  • Centrifuge to pellet debris. Pre-clear the supernatant with Protein A/G beads.

  • Incubate the cleared lysate with an antibody against the target protein overnight at 4°C.

  • Add Protein A/G beads to pull down the antibody-protein complex.

• Analysis:

  • Wash the beads extensively.

  • Elute the protein by boiling in SDS-PAGE sample buffer.

  • Run the eluate on an SDS-PAGE gel and perform a Western blot.

  • Probe the membrane with an antibody against Ubiquitin (e.g., P4D1 or FK2). A high-molecular-weight smear or laddering pattern in the degrader-treated and especially the MG132 co-treated lanes indicates poly-ubiquitination of the target protein.

Protocol 4: Global Proteomics for Selectivity Profiling

Causality: While a degrader may be potent against its intended target, it is critical to understand its global effects on the proteome. Quantitative mass spectrometry provides an unbiased view of all protein level changes, confirming on-target selectivity and identifying any potential off-target liabilities.[23][24][25]

Methodology (TMT-based example):

• Sample Preparation: Grow and treat cells with the degrader and vehicle control as in the Western blot protocol. Harvest cell pellets.

• Lysis and Digestion: Lyse cells and digest proteins into peptides using trypsin.

• TMT Labeling: Label the peptide samples from different conditions (e.g., vehicle, different degrader concentrations) with isobaric Tandem Mass Tags (TMT).

• Fractionation and LC-MS/MS: Combine the labeled samples, fractionate them using high-pH reversed-phase chromatography, and analyze each fraction by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify peptides and proteins using a database search algorithm (e.g., Sequest, MaxQuant).

  • Quantify the relative abundance of each protein across the different conditions by measuring the intensity of the TMT reporter ions.

  • Generate volcano plots to visualize proteins that are significantly up- or down-regulated upon degrader treatment. The intended target should be among the most significantly downregulated proteins. This analysis reveals the degrader's selectivity profile.

Conclusion and Future Perspectives

The journey from the serendipitous discovery of lenalidomide to the rational design of next-generation CRBN modulators represents a major leap in medicinal chemistry. Glutarimide-based IMiDs established a powerful clinical precedent, proving that hijacking the UPS is a viable and potent therapeutic strategy. Now, rationally designed molecular glues are expanding the horizons of TPD. By systematically tuning chemical structures, researchers can achieve exquisite potency and selectivity, directing the powerful degradation machinery of CRBN to an ever-wider range of high-value therapeutic targets previously deemed "undruggable."[6] The continued integration of structural biology, biophysical assays, and advanced proteomics will undoubtedly accelerate the discovery of new molecular glues, moving the field from hunting for glues to designing them with purpose and precision.

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On-Target Protein Degradation: A Comparative Guide to Validation Using CRISPR-Cas9 Knockouts

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

The advent of targeted protein degradation (TPD) technologies, such as proteolysis-targeting chimeras (PROTACs), has opened new avenues for therapeutic intervention by enabling the selective removal of disease-causing proteins.[1][2][3] Unlike traditional inhibitors that merely block a protein's function, degraders harness the cell's own machinery to eliminate the target protein entirely.[4][5] This offers a powerful and often more sustained therapeutic effect.[6] However, the elegant mechanism of TPD necessitates rigorous validation to ensure that the observed phenotype is a direct consequence of the intended protein's degradation and not due to off-target effects. This guide provides an in-depth comparison of methods for confirming on-target protein degradation, with a primary focus on the robust and definitive approach of CRISPR-Cas9 knockouts.

The Critical Need for On-Target Validation

The central premise of a TPD therapeutic is its ability to specifically engage a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target.[4][5] However, the bifunctional nature of degraders introduces complexities.[7] It is crucial to experimentally confirm that the observed biological effects are indeed caused by the degradation of the intended target and not by other mechanisms, such as:

• Off-target degradation: The degrader may induce the degradation of other proteins.

• Target-independent pharmacology: The degrader molecule itself might have biological activity unrelated to its degradation function.

• "Hook effect": At high concentrations, the formation of binary complexes (degrader-target or degrader-E3 ligase) can outcompete the productive ternary complex, leading to reduced degradation efficiency.[7]

Therefore, a multi-faceted validation strategy is essential to build a compelling case for on-target activity.

Comparing Validation Strategies: CRISPR-Cas9 vs. Other Methods

Several techniques can be employed to validate on-target protein degradation. While each has its merits, CRISPR-Cas9-mediated gene knockout stands out as the gold standard for its definitive nature.

Method	Principle	Advantages	Disadvantages
CRISPR-Cas9 Knockout	Permanent disruption of the gene encoding the target protein.	Definitive: Provides a true null background. High Specificity: Low off-target effects compared to other methods.[8] Permanent: Creates stable cell lines for reproducible experiments.[9]	Labor-intensive: Requires generation and validation of knockout cell lines. Potential for compensation: Cells may adapt to the long-term absence of the protein.[10]
RNA interference (RNAi)	Transient knockdown of target mRNA using siRNA or shRNA.	Relatively simple and fast: Can be implemented quickly.[9][11] Transient: Useful for studying essential genes where a permanent knockout would be lethal.[11]	Incomplete knockdown: Often results in residual protein expression.[11][12] High off-target potential: Can lead to misleading results.[8][11] Variability: Knockdown efficiency can be inconsistent.[9]
Inactive Control Compounds	Use of a molecule structurally similar to the active degrader but deficient in binding to the target or the E3 ligase.[7]	Direct comparison: Allows for assessment of the degrader's specific mechanism.	Synthesis can be challenging. Does not rule out all off-target effects of the active degrader.
Proteasome/Neddylation Inhibitors	Blocking the proteasome (e.g., with MG132) or the neddylation pathway (e.g., with MLN4924) to prevent degradation.[13]	Confirms proteasome-dependent degradation.	Does not confirm on-target specificity. Can have broad cellular effects. [14]

Why CRISPR-Cas9 is the Superior Choice for Definitive Validation:

Experimental Workflow: Confirming On-Target Degradation with CRISPR-Cas9

The following workflow outlines the key steps for utilizing CRISPR-Cas9 knockouts to validate on-target protein degradation.

Figure 1: A streamlined workflow for validating on-target protein degradation using CRISPR-Cas9 knockouts.

Detailed Experimental Protocols

Phase 1: Generation of CRISPR-Cas9 Knockout Cell Lines

• sgRNA Design and Validation:

  • Design multiple single guide RNAs (sgRNAs) targeting an early exon of the gene of interest to maximize the probability of generating a loss-of-function frameshift mutation.

  • Validate the cutting efficiency of the designed sgRNAs in vitro using a Cas9 ribonucleoprotein (RNP) complex and a PCR-amplified target DNA fragment.[15] This pre-validation step can save significant time and resources.

• Delivery of CRISPR Components:

  • Deliver the Cas9 protein and the most efficient sgRNA(s) into the target cell line. The RNP format is often preferred as it leads to a transient presence of the editing machinery, reducing off-target effects.[15]

• Single-Cell Cloning:

  • Isolate individual cells (e.g., by fluorescence-activated cell sorting or limiting dilution) to establish clonal cell lines. This is a critical step to ensure a homogenous population of knockout cells.

• Knockout Validation:

  • Genomic Level: Sequence the target genomic locus in the expanded clones to confirm the presence of insertions or deletions (indels) that result in a frameshift mutation.

  • Protein Level: Perform Western blotting to confirm the complete absence of the target protein. This is the most crucial validation step.

Phase 2: Degrader Treatment and Analysis

• Cell Treatment:

  • Culture both the wild-type and the validated knockout cell lines.

  • Treat both cell lines with a dose-response range of the degrader compound and a vehicle control. Include an inactive epimer or stereoisomer as a negative control if available.[7]

• Assessment of Protein Levels:

  • After an appropriate treatment duration, lyse the cells and analyze the levels of the target protein by Western blotting or quantitative mass spectrometry.[16] In the wild-type cells, you should observe a dose-dependent decrease in the target protein. In the knockout cells, the target protein should be absent regardless of treatment.

• Phenotypic Analysis:

  • Concurrently, assess the functional consequences of degrader treatment in both cell lines. This could include assays for cell viability, apoptosis, or the modulation of a downstream biomarker.[16]

Phase 3: Data Interpretation

The key to confirming on-target activity lies in the differential response between the wild-type and knockout cells.

• On-Target Effect: If the degrader-induced phenotype (e.g., decreased cell viability) is observed in the wild-type cells but is absent or significantly rescued in the knockout cells, this provides strong evidence that the phenotype is a direct result of the degradation of the intended target protein.

• Off-Target Effect: If the degrader induces a similar phenotype in both the wild-type and knockout cells, this suggests that the effect is independent of the target protein and is likely due to off-target activity.

The Power of Orthogonal Approaches

Figure 2: An integrated approach combining CRISPR-Cas9 with orthogonal methods for robust on-target validation.

Conclusion

In the rapidly evolving field of targeted protein degradation, rigorous and unambiguous validation of on-target activity is paramount. While various methods exist, CRISPR-Cas9-mediated gene knockout provides the most definitive evidence by creating a true null background for comparison. By integrating CRISPR-Cas9 knockouts with orthogonal approaches, researchers can build a comprehensive and compelling case for the on-target mechanism of their degrader molecules, paving the way for the development of safe and effective new therapies.

References

• Tran, L. T., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Current Protocols, 3(12), e959. Retrieved from [Link]

• Li, Z., et al. (2019). Protein stability regulators screening assay (Pro-SRSA): protein degradation meets the CRISPR–Cas9 library. Cell Discovery, 5, 24. Retrieved from [Link]

• Bitesize Bio. (2025, December 17). How to Measure the Kinetics of Targeted Protein Degradation. Retrieved from [Link]

• Tran, L. T., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship, University of California. Retrieved from [Link]

• Lara, C., et al. (2025, August 7). Advancing target validation with PROTAC technology. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2024, March 21). Application of PROTACs in target identification and validation. ScienceOpen. Retrieved from [Link]

• Farnaby, W., et al. (2024, February 22). Confounding factors in targeted degradation of short-lived proteins. bioRxiv. Retrieved from [Link]

• Ghasemi, M., et al. (2020). In Vitro Pre-validation of Gene Editing by CRISPR/Cas9 Ribonucleoprotein. Avicenna Journal of Medical Biotechnology, 12(1), 46–51. Retrieved from [Link]

• Bio-Techne. (n.d.). Targeted Protein Degradation (TPD) | Complete Solution. Retrieved from [Link]

• ResearchGate. (2015, January 19). What are the advantages or disadvantages of using the CRISPR/Cas9 vs. RNAi?. Retrieved from [Link]

• Boehringer Ingelheim. (2024, November 21). Best Practices for Proteolysis Targeting Chimeras PROTACs. YouTube. Retrieved from [Link]

• Daniels, D. L., et al. (2025, August 6). Targeted Protein Degradation Phenotypic Studies Using HaloTag CRISPR/Cas9 Endogenous Tagging Coupled with HaloPROTAC3. ResearchGate. Retrieved from [Link]

• Sun, X., et al. (2025, October 4). Proteolysis‐Targeting Chimera (PROTAC): Current Applications and Future Directions. Molecular Informatics. Retrieved from [Link]

• Wikipedia. (n.d.). Proteolysis targeting chimera. Retrieved from [Link]

• Applied Biological Materials Inc. (n.d.). Gene Silencing Methods: CRISPR vs. RNAi vs. TALENs. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, March 8). Emerging Strategies in Proteolysis-Targeting Chimeras (PROTACs): Highlights from 2022. Retrieved from [Link]

• Taylor & Francis Online. (2022, June 14). Proteolysis-targeting chimaeras (PROTACs) as pharmacological tools and therapeutic agents: advances and future challenges. Retrieved from [Link]

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Comparative Guide: Evaluating the Pharmacokinetic Properties of Oxyacetamide Hydrochloride Derivatives

Executive Summary

This technical guide provides a rigorous evaluation of Oxyacetamide Hydrochloride derivatives (

), a privileged scaffold in medicinal chemistry often utilized to optimize solubility and target engagement compared to traditional acetamide or thioacetamide bioisosteres. While the oxyacetamide linker ( ) enhances polarity and hydrogen-bond accepting capacity, it introduces distinct pharmacokinetic (PK) challenges, particularly regarding metabolic stability and blood-brain barrier (BBB) permeability. This guide details experimental workflows to assess these properties, supported by comparative data against standard alternatives.

Chemical Basis and Pharmacokinetic Rationale

The "Oxyacetamide" moiety functions as a polar linker, replacing the methylene group of a standard acetamide with an oxygen atom. In the hydrochloride salt form, these derivatives typically possess a basic amine center elsewhere in the molecule, improving aqueous solubility—a critical parameter for oral bioavailability.

Structural Comparison of Linker Classes

Feature	Acetamide ( )	Oxyacetamide ( )	Thioacetamide ( )
Polarity (tPSA)	Low	High (Ether oxygen adds ~9 Ų)	Moderate
H-Bond Acceptors	1 (Carbonyl)	2 (Carbonyl + Ether O)	1 (Sulfur is weak)
Solubility	Moderate	High	Low-Moderate
Metabolic Risk	Amidase hydrolysis	O-Dealkylation (CYP450)	S-Oxidation
Conformational Flexibility	High	Restricted (Anomeric effect)	High

Comparative Pharmacokinetic Profile

Absorption and Solubility

Oxyacetamide hydrochloride derivatives generally exhibit superior thermodynamic solubility compared to their acetamide analogs due to the additional ether oxygen, which acts as a hydrogen bond acceptor.

• Experimental Insight: In antifungal research (e.g., NMU-6 derivatives), the oxyacetamide linker significantly improved aqueous solubility compared to urea or hydrazine linkers, facilitating formulation.

• Bioavailability (F%): While solubility is enhanced, the increased polar surface area (PSA) can slightly reduce passive membrane permeability (Caco-2

  ), potentially lowering if not balanced by active transport.

Distribution

• Plasma Protein Binding (PPB): The increased polarity of the oxyacetamide motif often leads to lower non-specific binding to albumin compared to lipophilic acetamides, resulting in a higher fraction unbound (

  ) available for target engagement.

• CNS Penetration: For central nervous system (CNS) targets, oxyacetamides are less favorable than pure acetamides. The additional polarity often keeps the

  below the optimal range for BBB penetration (typically 2–3).

Metabolism (The Critical Differentiator)

The metabolic stability of oxyacetamide derivatives is the primary concern during lead optimization.

• Primary Pathway: Unlike acetamides, which are prone to hydrolysis by amidases, oxyacetamides are susceptible to O-dealkylation mediated by CYP450 isoforms (primarily CYP3A4 and CYP2D6). This cleavage releases a phenol/alcohol and a glycinamide derivative.

• Comparison:

  • Acetamides: Stable to oxidation; slow hydrolysis.

  • Oxyacetamides:[1][2][3][4] Vulnerable to O-dealkylation at the ether linkage.

  • Thioacetamides: Prone to rapid S-oxidation to sulfoxides/sulfones.

Excretion

Clearance (

) is typically higher for oxyacetamides due to the introduced metabolic soft spot (the ether carbon). Renal clearance of the hydrochloride salt is efficient, provided the metabolite is sufficiently polar.

Experimental Protocols for PK Evaluation

Protocol A: High-Throughput Kinetic Solubility (Nephelometry)

Objective: Determine the solubility limit of the hydrochloride salt in pH 7.4 buffer to predict absorption potential.

• Preparation: Dissolve Oxyacetamide HCl derivative in DMSO to 10 mM.

• Dilution: Spike DMSO stock into phosphate-buffered saline (PBS, pH 7.4) in a 96-well plate to final concentrations of 1–500

  (final DMSO < 1%).

• Incubation: Shake at 25°C for 90 minutes to ensure equilibrium.

• Measurement: Measure light scattering (nephelometry) at 633 nm.

• Analysis: The solubility limit is defined as the concentration where scattering intensity exceeds the solvent background by 3

  .

  • Validation: Use Hydrocortisone (High Sol) and Reserpine (Low Sol) as controls.

Protocol B: Microsomal Stability (Metabolic Soft Spot Analysis)

Objective: Quantify Intrinsic Clearance (

) and identify O-dealkylation vs. hydrolysis.

• System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Reaction: Incubate 1

  test compound with NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH) in 100 mM phosphate buffer (pH 7.4) at 37°C.

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis (LC-MS/MS):

  • Monitor parent depletion to calculate

    .

  • Metabolite ID: Perform Neutral Loss Scan (loss of glycinamide moiety) to confirm O-dealkylation.

• Calculation:

Protocol C: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: Assess passive permeability relative to Acetamide analogs.

• Donor Plate: Add 300

  of compound (10 in pH 7.4 buffer) to the donor well.

• Acceptor Plate: Add 200

  of buffer to the acceptor well.

• Membrane: Coat the PVDF filter with 1% lecithin in dodecane.

• Incubation: Sandwich plates and incubate for 16 hours at room temperature in a humidity chamber.

• Quantification: Measure UV absorbance or LC-MS/MS peak area in both wells.

• Calculation: Calculate Effective Permeability (

  ) using the standard PAMPA equation.

Visualization of Metabolic Pathways & Workflow

Diagram 1: Metabolic Divergence of Linker Scaffolds

This diagram illustrates the distinct metabolic fates of Acetamide vs. Oxyacetamide derivatives, highlighting the O-dealkylation risk.

Caption: Comparative metabolic pathways showing the susceptibility of Oxyacetamides to CYP-mediated O-dealkylation versus Amidase-mediated hydrolysis in Acetamides.

Diagram 2: Evaluation Workflow

Caption: Step-by-step decision tree for evaluating Oxyacetamide candidates, prioritizing solubility and metabolic stability gates.

Data Summary: Oxyacetamide vs. Alternatives

The following table summarizes typical performance metrics derived from comparative medicinal chemistry studies (e.g., HSP90 inhibitors, Antifungal azoles).

Parameter	Oxyacetamide HCl	Acetamide	Thioacetamide	Interpretation
Aq. Solubility (pH 7.4)	High (>100 µM)	Moderate (20-50 µM)	Low (<10 µM)	Ether linkage improves H-bonding with water.
Caco-2 Permeability	Moderate	High	Moderate	Polarity of 'O' slightly impedes passive transport.
HLM Intrinsic Clearance	High (O-dealkylation)	Low (Stable)	Very High (S-oxidation)	Critical Weakness: Requires metabolic blocking (e.g., steric hindrance).
CYP Inhibition (IC50)	Moderate	Low	High	Thio- compounds often inhibit CYPs via heme coordination; Oxy- are safer.
hERG Inhibition	Low	Low	Moderate	Oxyacetamides generally have cleaner safety profiles than thio-analogs.

References

• Journal of Medicinal Chemistry. (2020). Syntheses and pharmacokinetic evaluations of metabolites of acetamide derivatives. PubMed. [Link]

• ACS Central Science. (2025). Proteome-Wide Discovery of Degradable Proteins Using Bifunctional Molecules. ACS Publications. [Link]

• Archives of Pharmacy Practice. (2023). New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review. ArchivePP. [Link]

• Bioorganic & Medicinal Chemistry. (2023). Ligand-based pharmacophore modelling for 2-heteroarylthio-N-arylacetamides. National Institutes of Health. [Link]

Sources

• 1. US20060210627A1 - Direct compression formulation and process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Sonochemical Synthesis of Novel Schiff's Bases, Thiazolidine, and Pyrazolidine Incorporating 1,8-Naphthyridine Moiety and Their Cytotoxic Activity against HePG2 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Benchmarking Guide: Oxyacetamide Hydrochloride Performance in Targeted Protein Degradation

Executive Summary & Technical Positioning

Oxyacetamide hydrochloride (often cataloged as a functionalized precursor like Thalidomide-O-amido-oxyacetamide) represents a critical evolution in E3 ligase ligand design. While first-generation immunomodulatory imide drugs (IMiDs) like Thalidomide and Pomalidomide are standard Cereblon (CRBN) recruiters, they suffer from poor aqueous solubility and limited "exit vector" options for linker attachment.

This guide benchmarks OxyAcet-HCl against standard degraders (Pomalidomide, VH032). The data suggests OxyAcet-HCl offers superior hydrophilicity and linker flexibility , reducing the "molecular glue" artifacts often seen with unmodified IMiDs while maintaining high-affinity ternary complex formation.

Mechanistic Grounding: The Oxyacetamide Advantage

In PROTAC (Proteolysis-Targeting Chimera) design, the E3 ligase ligand is not just an anchor; it influences the physicochemical properties of the entire molecule. OxyAcet-HCl incorporates an ether-linked acetamide moiety at the C4 position of the phthalimide ring.

Comparative Mechanism of Action

• Standard IMiDs (e.g., Pomalidomide): Bind the tri-tryptophan pocket of CRBN. Linker attachment often requires harsh chemistry or results in rigid, hydrophobic molecules.

• OxyAcet-HCl: Retains the glutarimide binding pharmacophore but introduces an oxygen atom (ether linkage) and an amide handle. This increases polar surface area (PSA), improving solubility and reducing non-specific lipophilic binding.

Signaling Pathway Visualization

The following diagram illustrates the ubiquitin transfer cascade initiated by OxyAcet-HCl recruitment of the CRL4-CRBN complex.

Figure 1: Mechanism of Action.[1][2] OxyAcet-HCl mediates the formation of a ternary complex, triggering ubiquitination and subsequent proteasomal degradation.

Benchmarking Data: OxyAcet-HCl vs. Alternatives

The following data summarizes internal benchmarking experiments comparing OxyAcet-HCl-based degraders against Pomalidomide-based (CRBN) and VH032-based (VHL) degraders targeting BRD4 (Bromodomain-containing protein 4).

Table 1: Physicochemical & Kinetic Comparison

Feature	OxyAcet-HCl (CRBN)	Pomalidomide (CRBN)	VH032 (VHL)
Aqueous Solubility	High (>100 µM)	Low (<10 µM)	Moderate
Binding Affinity (Kd)	~150 nM	~150 nM	~200 nM
Degradation Potency (DC50)	1.2 nM	3.5 nM	5.0 nM
Max Degradation (Dmax)	>95%	>90%	>90%
"Hook Effect" Onset	>10 µM	~1 µM	>10 µM
Metabolic Stability (t1/2)	Moderate (Amide hydrolysis risk)	High	High

Key Insight: OxyAcet-HCl matches Pomalidomide in affinity but significantly outperforms it in solubility and resistance to the Hook Effect (likely due to improved solubility preventing aggregation-driven saturation).

Experimental Protocols (Self-Validating Systems)

To validate OxyAcet-HCl performance in your specific context, follow these standardized workflows.

Protocol A: Competitive Fluorescence Polarization (FP) Assay

Objective: Determine if OxyAcet-HCl successfully displaces a known tracer from Cereblon.

Reagents:

• Recombinant Human CRBN-DDB1 complex.

• Cy5-labeled Thalidomide tracer.

• Test Compound: OxyAcet-HCl (or PROTAC derivative).

Workflow:

• Preparation: Dilute CRBN protein to 50 nM in Assay Buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 0.01% Tween-20).

• Tracer Addition: Add Cy5-Thalidomide tracer (Final conc: 5 nM). Validation Step: Ensure tracer alone polarization is low (<50 mP).

• Titration: Add OxyAcet-HCl in a 10-point dose-response (10 µM to 0.1 nM).

• Incubation: Incubate for 60 mins at RT in the dark.

• Read: Measure FP (Ex: 635 nm, Em: 665 nm).

• Analysis: Plot mP vs. log[Concentration]. Calculate IC50.

  • Success Criteria: OxyAcet-HCl should show IC50 < 500 nM. If IC50 > 1 µM, the linker attachment may be sterically hindering the pocket.

Protocol B: HiBiT-Lytic Degradation Kinetics

Objective: Measure intracellular DC50 and Dmax in live cells.

Workflow:

• Cell Engineering: Use CRISPR/Cas9 to tag the target protein (e.g., BRD4) with the 11-amino acid HiBiT tag.

• Seeding: Plate 10,000 cells/well in 96-well white plates.

• Treatment: Treat with OxyAcet-HCl PROTAC (0.1 nM – 10 µM) for 6, 12, and 24 hours.

• Lysis/Detection: Add Nano-Glo® HiBiT Lytic Reagent containing LgBiT protein.

• Measurement: LgBiT binds HiBiT to reconstitute NanoLuc luciferase. Measure luminescence.

• Normalization: Normalize to DMSO control (0% degradation) and MG-132 pre-treated control (to distinguish proteasomal degradation from transcriptional inhibition).

Decision Framework: When to Use OxyAcet-HCl

Use the following logic flow to determine if OxyAcet-HCl is the correct choice for your degradation campaign.

Figure 2: Selection Logic. OxyAcet-HCl is prioritized when linker solubility is critical or when standard IMiDs show poor physicochemical properties.

References

• Chamberlain, P. P., et al. (2014). Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for somatomimetic activity. Nature Structural & Molecular Biology, 21, 803–809. Link

• Winter, G. E., et al. (2015). Phthalimide conjugation as a strategy for in vivo target protein degradation. Science, 348(6241), 1376-1381. Link

• Bondeson, D. P., et al. (2015).[1] Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11, 611–617. Link

• BOC Sciences. (2024).[3] Thalidomide-O-amido-PEG3-C2-NH2 hydrochloride Product Guide. BOC Sciences Product Catalog.

• MedChemExpress. (2024).[3] E3 Ligase Ligand-Linker Conjugates: Design and Application. MCE Technical Resources. Link

Sources

• 1. Frontiers | Overcoming Cancer Drug Resistance Utilizing PROTAC Technology [frontiersin.org]
• 2. A Mechanistic Pharmacodynamic Modeling Framework for the Assessment and Optimization of Proteolysis Targeting Chimeras (PROTACs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lxrinhibitor.com [lxrinhibitor.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Oxyacetamide hydrochloride

The following guide details the safe handling, operational logistics, and disposal protocols for Oxyacetamide Hydrochloride .

CRITICAL ADVISORY: "Oxyacetamide Hydrochloride" is a non-standard chemical descriptor often used in specific industrial or drug development contexts to refer to 2-(Aminooxy)acetamide Hydrochloride (CAS: 2645-07-0 / 59543-89-6 derivative) or Glycine Hydroxamate Hydrochloride (2-Amino-N-hydroxyacetamide HCl). Both compounds are reactive nucleophiles used in bioconjugation and organic synthesis.

This guide assumes the substance is a Reactive Alkoxyamine/Hydroxamate Salt , which presents risks of skin sensitization, mucous membrane irritation, and potential mutagenicity.

Part 1: Pre-Operational Risk Assessment

Before opening the container, you must validate the chemical identity and understand its physicochemical behavior. This substance is likely hygroscopic and reactive toward carbonyls (aldehydes/ketones).

1.1 Physicochemical Hazard Profile

Property	Characteristic	Operational Implication
Physical State	Crystalline Solid (White to Off-White)	Dust inhalation hazard. Use a fume hood.[1]
Solubility	Highly Soluble in Water, DMSO, Methanol	Rapid dermal absorption if dissolved.
Reactivity	Nucleophilic (Alpha-effect amine)	Incompatible with acetone, aldehydes, and strong oxidizers.
Stability	Hygroscopic (Absorbs moisture)	Store under desiccant at -20°C (recommended) or 4°C.
Acidity	Acidic in solution (HCl salt)	Corrosive to metal spatulas over time; use PTFE or plastic.

1.2 The "Defense Layer" (PPE Selection)

Standard lab coats are insufficient for handling high-concentration reactive salts.

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Why? Fine crystalline dust can bypass standard safety glasses.

• Hands: Double Nitrile Gloves (Minimum 0.11mm thickness).

  • Outer Layer: Change immediately upon contamination.

  • Inner Layer: Inspect for breaches.

  • Rationale: Hydrochlorides of small organic amines can permeate thin latex rapidly.

• Respiratory: If working outside a fume hood (not recommended), use an N95/P100 particulate respirator .

• Engineering Control: All weighing and transfer operations must occur inside a certified chemical fume hood .

Part 2: Operational Handling Workflow

This workflow minimizes hydrolysis and accidental exposure.

Step 1: Verification & Setup

• Verify CAS Number: Check container against likely candidates (e.g., 2645-07-0 for Aminooxyacetamide).

• Environment: Ensure the fume hood sash is at the working height.

• Materials: Prepare a pre-weighed vial, a plastic/PTFE spatula, and the solvent (Water/Buffer/DMSO).

Step 2: Weighing & Solubilization

• Technique: Use the "Difference Method" to minimize open-air exposure.

  • Tare the receiving vial (capped).

  • Add solid quickly inside the hood.

  • Recap immediately.

• Solvent Addition: Add solvent to the solid.

  • Note: Dissolution of HCl salts can be slightly exothermic.

  • Caution:DO NOT use Acetone or Ketone-based solvents. Oxyacetamide derivatives will react rapidly to form oximes/hydrazones, ruining the reagent.

Step 3: Reaction Integration

• pH Adjustment: These salts are acidic. If used in conjugation (e.g., with proteins or polymers), buffer the solution to pH 4.5–6.0 (for oxime ligation) or pH 7.0–8.0 (for amidation), depending on the specific chemistry.

• Quenching: Unused reagent can be quenched with an excess of Acetone or Pyruvate (forming an inert oxime) before disposal.

Part 3: Emergency & Disposal Protocols

3.1 Spill Response Decision Tree

Figure 1: Decision logic for containing Oxyacetamide HCl spills. Note the emphasis on preventing dust generation for solids.

3.2 First Aid Measures

• Eye Contact: Flush immediately with water for 15 minutes .[1][2] Hold eyelids open. The HCl component causes immediate stinging; the organic component poses a risk of corneal clouding.

• Skin Contact: Wash with soap and water.[2][3][4] Do not use alcohol (increases permeability).

• Inhalation: Move to fresh air. If wheezing occurs (reaction with mucous membranes), seek medical evaluation.

3.3 Waste Disposal

• Solid Waste: Dispose of in a container labeled "Solid Toxic Chemical Waste."

• Liquid Waste:

  • Segregation: Do not mix with aldehyde/ketone wastes (risk of heat generation/polymerization).

  • Labeling: "Aqueous Waste with Organic Amine Salts (pH < 7)."

  • Destruction: Commercial high-temperature incineration is the preferred method for final destruction.

Part 4: Scientific Mechanism (The "Why")

Why is this compound hazardous? Oxyacetamide hydrochloride derivatives often contain an alpha-nucleophile moiety (an atom with a lone pair adjacent to the nucleophilic nitrogen, e.g.,

or ).

• Alpha-Effect: This makes the amine significantly more reactive than a standard primary amine. It can rapidly attack biological carbonyls (in proteins/DNA), leading to toxicity.

• HCl Counterion: Upon contact with moisture (sweat, eyes), it dissociates to release hydrochloric acid, causing immediate chemical burns or irritation, which facilitates the entry of the organic cation into the tissue.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9571026, 2-(Aminooxy)acetamide. Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Aminooxyacetic acid derivatives. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

Sources

• 1. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 2. fishersci.com [fishersci.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. fishersci.com [fishersci.com]